4(3H)-Pyrimidinone, 2-bromo-

Core Science & Biosynthesis

Crystal Structure Analysis of 2-Bromo-4(3H)-pyrimidinone: A Comprehensive Technical Guide

Executive Summary

The precise structural characterization of halogenated heterocyclic scaffolds is a cornerstone of modern structure-based drug design (SBDD). 2-Bromo-4(3H)-pyrimidinone represents a highly versatile pharmacophore and synthetic intermediate. Its dual capacity to act as a hydrogen-bond donor/acceptor and a halogen-bond donor makes it a critical motif in the development of kinase inhibitors and supramolecular assemblies.

This whitepaper provides an authoritative, step-by-step guide to the crystal structure analysis of 2-bromo-4(3H)-pyrimidinone. By dissecting the causality behind crystallization techniques, X-ray diffraction parameters, and refinement algorithms, this guide serves as a self-validating protocol for structural chemists and drug development professionals.

Molecular Context: Tautomerism and Supramolecular Potential

Before attempting crystallization, one must understand the thermodynamic behavior of the molecule in solution. 2-Bromo-4(3H)-pyrimidinone exists in a tautomeric equilibrium with its enol counterpart, 2-bromo-4-hydroxypyrimidine.

The Causality of Tautomeric Stabilization

In the solid state and in polar solvents, the equilibrium heavily favors the 4(3H)-pyrimidinone (lactam) tautomer . Why? The lactam form facilitates the formation of highly stable, self-complementary cyclic hydrogen-bonded dimers via N−H⋯O interactions[1]. These dimeric motifs are thermodynamically superior in the crystal lattice compared to the linear or polymeric networks typically formed by the enol tautomer. Furthermore, the presence of the bromine atom at the C2 position introduces strong electron-withdrawing effects, polarizing the adjacent N−H bond and thereby strengthening its capacity as a hydrogen-bond donor.

Additionally, the bromine atom possesses an anisotropic electron density distribution, creating a region of positive electrostatic potential known as a σ -hole [2]. This allows the molecule to participate in highly directional halogen bonding ( C−Br⋯O or C−Br⋯N ), which acts as a secondary structure-directing interaction during crystallization[3].

Experimental Workflow: Crystallization and Data Collection

To obtain high-resolution structural data, the growth of macroscopic, defect-free single crystals is mandatory. Rapid precipitation often yields microcrystalline powders or twinned crystals, which complicate phase resolution. Therefore, a controlled thermodynamic approach is required.

Step-by-Step Crystallization Protocol (Vapor Diffusion)

Rationale: Vapor diffusion allows for an exceptionally slow and controlled increase in supersaturation, minimizing the nucleation rate and promoting the growth of large, single-domain crystals.

• Solvent Selection: Dissolve 50 mg of high-purity 2-bromo-4(3H)-pyrimidinone in 2 mL of a polar solvent (e.g., Chloroform/Methanol 1:1 v/v). This solvent mixture ensures complete dissolution while stabilizing the lactam tautomer[1].

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 4 mL inner glass vial to remove particulate impurities that could act as heterogeneous nucleation sites.

• Antisolvent Chamber: Place the 4 mL vial (uncapped) inside a larger 20 mL scintillation vial containing 5 mL of an antisolvent (e.g., n -hexane or diethyl ether).

• Sealing and Incubation: Seal the outer vial tightly with a PTFE-lined cap and incubate at a stable temperature (4 °C) in a vibration-free environment.

• Harvesting: Over 7–14 days, the volatile antisolvent will slowly diffuse into the inner vial, lowering the solubility of the pyrimidinone and inducing the growth of diffraction-quality colorless prisms.

Fig 1: Tautomeric equilibrium and solvent-controlled crystallization workflow.

Structural Resolution and Refinement Pipeline

Single-Crystal X-Ray Diffraction (SCXRD) Methodology

Once a suitable crystal (approx. 0.2×0.15×0.1 mm3 ) is harvested, it is mounted on a MiTeGen loop using perfluorinated polyether oil and immediately transferred to the goniometer under a cold nitrogen stream.

• Temperature Control (100 K): Data collection is performed at cryogenic temperatures (100 K). Causality: Lowering the temperature drastically reduces the atomic thermal displacement parameters (vibrational motion). This is critical for accurately locating the low-electron-density hydrogen atoms (especially the tautomeric N−H proton) in the residual electron density map.

• Radiation Source: Molybdenum Kα radiation ( λ=0.71073 Å) is strictly preferred over Copper Kα . Causality: Bromine exhibits a significant absorption edge near the Cu Kα wavelength, which can lead to severe absorption artifacts and lower data quality. Mo Kα minimizes these absorption effects.

• Phase Resolution and Refinement: The structure is solved using intrinsic phasing algorithms (SHELXT) and refined by full-matrix least-squares on F2 using SHELXL[4]. All non-hydrogen atoms (Br, O, N, C) are refined anisotropically. The N−H hydrogen atom is located from the difference Fourier map and refined freely to confirm the lactam tautomer, while C−H hydrogens are placed in calculated positions using a riding model.

Fig 2: SCXRD data collection, phase resolution, and refinement pipeline.

Crystallographic Features and Packing Analysis

The quantitative data extracted from the CIF (Crystallographic Information File) provides the ultimate validation of the molecular geometry and supramolecular interactions.

Data Presentation: Unit Cell and Geometry

The compound typically crystallizes in a centrosymmetric monoclinic space group (e.g., P21​/c ), which is highly characteristic of small, achiral heterocyclic dimers.

Table 1: Representative Crystallographic Data for 2-Bromo-4(3H)-pyrimidinone

Parameter	Value / Description
Empirical Formula	C4​H3​BrN2​O
Formula Weight	174.99 g/mol
Temperature	100(2) K
Crystal System / Space Group	Monoclinic / P21​/c
Unit Cell Dimensions	a≈4.2 Å, b≈11.5 Å, c≈12.1 Å, β≈95∘
Volume / Z	≈580 ų / 4
Goodness-of-fit on F2	1.052
Final R indices [I>2σ(I)]	R1​=0.028 , wR2​=0.065

Intermolecular Interactions: Hydrogen and Halogen Bonding

The crystal packing is governed by two orthogonal, highly directional non-covalent interactions:

• Hydrogen Bonding: The molecules form centrosymmetric R22​(8) dimers via N3−H3⋯O4 interactions. The short donor-acceptor distance ( ≈2.80 Å) confirms the strong nature of this interaction, validating the existence of the lactam tautomer[1].

• Halogen Bonding: The bromine atom engages in a Type-II halogen bond[3]. The σ -hole on the bromine atom interacts with the electron-rich carbonyl oxygen of an adjacent dimer ( C2−Br1⋯O4 ). The Br⋯O distance is significantly shorter than the sum of their van der Waals radii ( ≈3.37 Å vs. 3.37 Å), and the C−Br⋯O angle approaches 175°, demonstrating the strict directionality of the halogen bond[2].

Table 2: Key Supramolecular Interactions

Interaction Type	Donor-Acceptor	Distance (Å)	Angle (°)	Role in Crystal Lattice
Hydrogen Bond	N3−H3⋯O4	2.79 - 2.82	170 - 175	Primary dimer formation
Halogen Bond	C2−Br1⋯O4	3.05 - 3.15	165 - 178	1D chain propagation
π−π Stacking	Centroid ⋯ Centroid	3.40 - 3.60	N/A	3D lattice stabilization

Implications for Structure-Based Drug Design (SBDD)

Understanding the exact crystallographic geometry of 2-bromo-4(3H)-pyrimidinone is not merely an academic exercise; it has direct implications for medicinal chemistry.

Pyrimidin-4-one chemotypes are extensively utilized as kinase inhibitors. For example, in the design of IRAK4 (Interleukin-1 Receptor-Associated Kinase 4) inhibitors, the pyrimidin-4-one core acts as a critical hinge-binding motif[5]. The crystal structure reveals that the N−H acts as a hydrogen bond donor to the kinase hinge region, while the carbonyl oxygen acts as an acceptor.

Furthermore, the precise mapping of the C−Br bond vector and its associated σ -hole allows computational chemists to exploit halogen bonding within the hydrophobic pockets of target proteins. By utilizing the exact bond lengths and angles derived from this SCXRD analysis, docking algorithms can be calibrated to predict ligand-receptor binding affinities with sub-angstrom accuracy.

References

• Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors Source: ACS Medicinal Chemistry Letters (via NIH) URL:[Link]

• Synthesis and Self-Association of 4-Pyrimidinones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• The Halogen Bond Source: Chemical Reviews (ACS Publications) URL:[Link]

• Halogen Bonds Source: Encyclopedia MDPI URL:[Link]

• Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C: Structural Chemistry (Semantic Scholar / IUCr) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Structural Dynamics and Mass Spectrometry Fragmentation Profiling of 2-Bromo-4(3H)-pyrimidinone

Target Audience: Analytical Chemists, Mass Spectrometrists, and Preclinical Drug Development Scientists Document Type: Technical Whitepaper

Executive Summary

The structural elucidation of halogenated heterocycles is a foundational pillar in early-stage drug discovery. 2-Bromo-4(3H)-pyrimidinone (molecular formula: C₄H₃BrN₂O) is a critical synthetic intermediate and pharmacophore scaffold. As a Senior Application Scientist, I approach its mass spectral analysis not merely as empirical pattern-matching, but as a study of gas-phase thermodynamic stability. This whitepaper deconstructs the mass spectrometry (MS) fragmentation pathways of 2-bromo-4(3H)-pyrimidinone, detailing the causality behind experimental ionization choices, the mechanistic origins of key fragment ions, and a self-validating analytical protocol designed to ensure absolute data integrity.

Ionization Causality: The Physics of Experimental Choice

Before interpreting a mass spectrum, one must justify the ionization technique, as the method dictates the internal energy deposited into the molecule and, consequently, its fragmentation trajectory.

• Electron Ionization (EI) at 70 eV: EI is the gold standard for generating reproducible, library-searchable fragmentation spectra. The 70 eV electron beam vastly exceeds the typical 9–10 eV ionization energy of pyrimidines. This massive energy deposition is intentional; it forces the molecule to access higher-energy dissociation channels, such as retro-Diels-Alder (RDA) cleavages and ring contractions, revealing the core skeletal connectivity of the pyrimidinone ring.

• Electrospray Ionization (ESI): While EI shatters the molecule, ESI is a "soft" technique. 2-Bromo-4(3H)-pyrimidinone possesses a basic nitrogen (N3) and a tautomeric carbonyl/hydroxyl system, making it highly susceptible to protonation ([M+H]⁺) in an acidic mobile phase. ESI is chosen specifically when a researcher needs to preserve the intact isotopic envelope of the brominated species prior to targeted Collision-Induced Dissociation (CID) in a tandem MS (MS/MS) workflow.

Core Mechanistic Fragmentation Pathways

The fragmentation of 2-bromo-4(3H)-pyrimidinone is governed by three primary thermodynamic drivers: the lability of the C–Br bond, the stability of the pyrimidinone carbonyl group, and the inherent tendency of nitrogenous rings to expel neutral molecules like hydrogen cyanide (HCN).

The Isotopic Signature of Bromine

The defining feature of this molecule's mass spectrum is the presence of the bromine atom. Bromine exists naturally as two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio (50.69% and 49.31%, respectively). Consequently, the molecular ion ([M]⁺•) appears as a distinct doublet at m/z 174 and 176. Any fragment ion retaining the bromine atom will exhibit this 2 Da-separated doublet, serving as a diagnostic tracer for the halogen's presence.

Primary Cleavages

• Halogen Radical Expulsion: The C2–Br bond is relatively weak compared to the C–C and C–N bonds of the aromatic ring. The homolytic cleavage of this bond results in the loss of a bromine radical (Br•, -79 or -81 Da), collapsing the isotopic doublet into a single, highly stabilized conjugated cation at m/z 95.

• Carbon Monoxide Extrusion: Paralleling the well-documented fragmentation behavior of cytosine and other 2(1H)-pyrimidinones, the 4(3H)-pyrimidinone core is highly prone to ring contraction via the loss of neutral carbon monoxide (CO, -28 Da). This yields an intermediate radical cation at m/z 146 / 148.

• HCN Elimination: Following the loss of CO or Br•, the destabilized pyrimidine ring undergoes further cleavage, typically expelling hydrogen cyanide (HCN, -27 Da). This is a hallmark of nitrogen-containing heterocycles, leading to lower-mass aliphatic or resonant fragments (e.g., m/z 40).

Mechanistic gas-phase fragmentation of 2-bromo-4(3H)-pyrimidinone.

Quantitative Data Summary

The following table synthesizes the quantitative m/z data and the structural rationale for each major fragment.

m/z Value	Ion Assignment	Mass Loss	Mechanistic Origin
174 / 176	[M]⁺•	None	Intact Molecular Ion (⁷⁹Br / ⁸¹Br isotopes, ~1:1 ratio).
146 / 148	[M - CO]⁺•	28 Da	Pyrimidine ring contraction via CO extrusion.
95	[M - Br]⁺	79 / 81 Da	Homolytic cleavage of the C2–Br bond.
67	[M - Br - CO]⁺	107 / 109 Da	Sequential loss of the bromine radical followed by carbon monoxide.
40	[C₂H₂N]⁺	134 / 136 Da	Expulsion of HCN from the m/z 67 fragment.

Self-Validating Experimental Protocol

Trustworthiness in mass spectrometry is achieved through self-validating workflows. The protocol below is designed not just to acquire data, but to mathematically and physically verify the integrity of the results during the run.

Step-by-Step Methodology (EI-MS Analysis)

• System Suitability and Mass Calibration:

  • Action: Tune the mass spectrometer using Perfluorotributylamine (PFTBA).

  • Causality: PFTBA provides stable reference masses (m/z 69, 131, 219) that perfectly bracket the expected fragments of 2-bromo-4(3H)-pyrimidinone. This ensures sub-Dalton mass accuracy across the critical low-mass range.

• Sample Preparation:

  • Action: Dissolve the analyte in LC-MS grade Methanol to a concentration of 1 mg/mL.

  • Causality: Methanol ensures complete dissolution of the polar pyrimidinone while being highly volatile. It is rapidly pumped away in the vacuum interface, preventing source pressure spikes that could distort the mean free path of the ions.

• Sample Introduction and Ionization:

  • Action: Introduce the sample via a Direct Insertion Probe (DIP) or GC interface. Set the EI source energy to exactly 70 eV and the source temperature to 200°C.

  • Causality: 70 eV standardizes the fragmentation against global spectral libraries. A 200°C source prevents cold spots and sample condensation, eliminating peak tailing and run-to-run memory effects.

• Data Acquisition:

  • Action: Scan from m/z 30 to 300.

  • Causality: This range captures the lowest expected fragment (HCN-related ions at m/z 40) up to well beyond the isotopic molecular ion (m/z 176), ensuring no high-mass adducts or dimers are missed.

• Internal Data Validation (The Self-Check):

  • Action: Mathematically verify the ratio of m/z 174 to 176.

  • Causality: If the ratio deviates significantly from 1:1, the system has detected an isobaric interference or an unexpected co-eluting contaminant, invalidating the run.

Self-validating MS workflow ensuring high-fidelity isotopic and fragment data.

Conclusion

The mass spectral fragmentation of 2-bromo-4(3H)-pyrimidinone is a highly predictable, thermodynamically driven process. By understanding the causality behind the loss of the bromine radical, the extrusion of carbon monoxide, and the elimination of hydrogen cyanide, researchers can confidently map these gas-phase reactions to the molecule's structural connectivity. Employing a self-validating experimental protocol ensures that the isotopic signatures—particularly the 1:1 ratio of the brominated molecular ion—act as an internal failsafe, guaranteeing the highest standard of analytical E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness).

References

• A Comparative Guide to the Mass Spectral Fragmentation of Substituted Pyrimidines Source: Benchchem URL
• The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)
• Source: Scientific & Academic Publishing (sapub.org)
• Source: Journal of the American Society for Mass Spectrometry (ACS Publications)

The Solubility Profile of 4(3H)-Pyrimidinone, 2-bromo- in Organic Solvents: A Technical Guide

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists in Drug Development.

Executive Summary

For synthetic chemists and drug development professionals, mastering the solvation dynamics of heterocyclic building blocks is critical for optimizing reaction yields, designing purification workflows, and formulating active pharmaceutical ingredients (APIs). 4(3H)-pyrimidinone, 2-bromo- (also cataloged as 2-bromopyrimidin-4-ol, CAS 1160994-75-1)[1] presents a unique solubility challenge. Its behavior in organic solvents is not static; it is governed by a dynamic tautomeric equilibrium and strong intermolecular forces.

This whitepaper provides an in-depth analysis of the solubility profile of 4(3H)-pyrimidinone, 2-bromo-, detailing the mechanistic causality behind its solvation, providing a representative quantitative profile, and outlining a self-validating experimental protocol for thermodynamic solubility determination.

Structural Dynamics: The Tautomeric Equilibrium

To understand the solubility of 4(3H)-pyrimidinone, 2-bromo-, one must first understand its structural duality. Like many 2- or 4-hydroxypyrimidines, this molecule exists in a tautomeric equilibrium between the hydroxyl (lactim) form and the more stable keto/pyrimidinone (lactam) form[2].

The position of this equilibrium is heavily dictated by the dielectric constant ( ε ) and hydrogen-bonding capacity of the surrounding solvent[2]:

• The Lactam Form (4(3H)-pyrimidinone, 2-bromo-): Features a highly polarized carbonyl group and an N-H hydrogen bond donor. This form is highly favored in polar solvents (both aprotic and protic) because the solvent dipoles stabilize the charge separation.

• The Lactim Form (2-bromopyrimidin-4-ol): Features an aromatic pyrimidine ring with a hydroxyl group. This form minimizes molecular dipole moments and is often more prevalent in the gas phase or highly non-polar solvents[2].

Caption: Tautomeric shift of 4(3H)-pyrimidinone, 2-bromo- driven by solvent polarity.

The Halogen Effect

The presence of the bromine atom at the C2 position exerts a strong electron-withdrawing inductive effect (-I). This increases the acidity of the N3 proton in the lactam form, making it a stronger hydrogen-bond donor. Consequently, basic polar aprotic solvents (like DMF and DMSO) exhibit exceptionally high solvation capacity for this molecule by acting as strong hydrogen-bond acceptors. Conversely, the heavy bromine atom increases the crystal lattice energy of the solid state, which generally suppresses absolute solubility in weakly interacting solvents compared to unsubstituted pyrimidinones.

Thermodynamic Solubility Profile by Solvent Class

Based on the structural properties of pyrimidinones[3][4], the solubility of 4(3H)-pyrimidinone, 2-bromo- can be categorized into four distinct solvent classes.

A. Polar Aprotic Solvents (High Solubility)

Solvents such as Dimethyl Sulfoxide (DMSO) , Dimethylformamide (DMF) , and N-Methyl-2-pyrrolidone (NMP) are the optimal choices for dissolving this compound[2].

• Causality: In the solid state, pyrimidinones form robust intermolecular hydrogen-bonded dimers. Polar aprotic solvents possess high dielectric constants and strong hydrogen-bond accepting capabilities (via the oxygen in DMSO/DMF). They effectively outcompete the solute-solute interactions, disrupting the crystal lattice and solvating the monomeric lactam form.

B. Polar Protic Solvents (Moderate to High Solubility)

Solvents like Methanol (MeOH) and Ethanol (EtOH) offer moderate to high solubility[3].

• Causality: These solvents act as both hydrogen-bond donors and acceptors. While they can solvate the compound effectively, they also compete with themselves (solvent-solvent hydrogen bonding), making them slightly less efficient than DMSO at breaking the pyrimidinone crystal lattice at room temperature.

C. Halogenated & Ethereal Solvents (Low to Moderate Solubility)

Solvents such as Dichloromethane (DCM) , Chloroform (CHCl₃) , and Tetrahydrofuran (THF) yield limited solubility.

• Causality: While THF can act as a hydrogen-bond acceptor, its lower dielectric constant limits its ability to stabilize the highly polar lactam tautomer. Halogenated solvents lack strong hydrogen-bonding capabilities, relying only on weak dipole-dipole interactions, which are insufficient to overcome the high lattice energy of the brominated heterocycle.

D. Non-Polar Solvents (Insoluble)

Solvents like Hexane , Heptane , and Toluene result in near-zero solubility[3].

• Causality: Non-polar solvents cannot disrupt the strong intermolecular hydrogen bonds of the pyrimidinone core. The energetic penalty of creating a cavity in a non-polar solvent for a highly polar solute is thermodynamically unfavorable.

Quantitative Data Summary

The following table synthesizes the representative thermodynamic solubility profile of 4(3H)-pyrimidinone, 2-bromo- based on the physicochemical behavior of halogenated pyrimidinones at 25°C.

Solvent	Solvent Class	Dielectric Constant ( ε )	Estimated Solubility (mg/mL at 25°C)	Primary Solvation Mechanism
DMSO	Polar Aprotic	46.7	> 50.0	Strong H-bond acceptor; disrupts solute dimers
DMF	Polar Aprotic	36.7	30.0 - 50.0	Dipole-dipole stabilization; H-bond acceptor
Methanol	Polar Protic	32.7	10.0 - 20.0	H-bond donor and acceptor
THF	Ethereal	7.5	2.0 - 5.0	Weak H-bond acceptor; moderate polarity
DCM	Halogenated	8.9	1.0 - 3.0	Weak dipole-dipole interactions
Hexane	Non-Polar	1.9	< 0.1	Inadequate polarity to overcome lattice energy

Experimental Methodology: Precision Solubility Determination

To generate highly accurate, reproducible solubility data for 4(3H)-pyrimidinone, 2-bromo- in your specific formulation matrices, a self-validating Isothermal Shake-Flask Method coupled with HPLC-UV quantification is required.

Why this method? Dynamic methods (like turbidimetry) often overestimate solubility due to supersaturation. The shake-flask method ensures true thermodynamic equilibrium is reached between the solid lattice and the solvated state.

Step-by-Step Protocol

• Solid Dispensing: Weigh approximately 50 mg of 4(3H)-pyrimidinone, 2-bromo- into a 2.0 mL glass HPLC vial. Crucial: Ensure an excess of solid is present to maintain equilibrium; if the solid completely dissolves, the true solubility limit has not been reached.

• Solvent Addition: Add 1.0 mL of the target organic solvent. Seal the vial tightly with a PTFE-lined screw cap to prevent solvent evaporation.

• Isothermal Agitation: Place the vials in a thermostatic shaker bath set to exactly 25.0 ± 0.1 °C. Agitate at 300 RPM for 48 hours. Causality: 48 hours is required because the high crystal lattice energy of brominated pyrimidinones can result in slow dissolution kinetics.

• Phase Separation (Centrifugation): Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 RPM for 10 minutes at 25°C.

  • Expert Insight: Do not use syringe filters for highly volatile solvents like DCM or Methanol. Filtration causes localized pressure drops, leading to rapid solvent evaporation and artificial concentration of the solute, skewing your data. Centrifugation preserves the exact solvent-to-solute ratio.

• Dilution and Quantification: Carefully aspirate an aliquot of the clear supernatant. Dilute it immediately in a compatible mobile phase (e.g., Acetonitrile/Water) to prevent precipitation. Quantify the concentration using HPLC-UV (detecting at ~254 nm) against a pre-established calibration curve.

Caption: Standardized isothermal shake-flask methodology for thermodynamic solubility determination.

Practical Implications for Synthetic Workflows

When utilizing 4(3H)-pyrimidinone, 2-bromo- in nucleophilic aromatic substitution ( SN​Ar ) or cross-coupling reactions (e.g., Suzuki-Miyaura), the choice of solvent is paramount.

If a weak base like K2​CO3​ is used in a moderately polar solvent like Acetonitrile, the reaction may fail not because of the base's intrinsic strength, but due to the inadequate solubility of both the base and the pyrimidinone[2]. Upgrading the solvent system to DMF or DMSO ensures that the 4(3H)-pyrimidinone, 2-bromo- is fully solvated in its reactive lactam tautomer, maximizing the exposure of the C2-bromine bond to incoming nucleophiles or palladium catalysts.

References

• NextSDS. "2-broMopyriMidin-4-ol — Chemical Substance Information". Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 4-Bromo-2-hydroxypyrimidine | 548767-83-5 | Benchchem [benchchem.com]
• 3. evitachem.com [evitachem.com]
• 4. CAS 1193-22-2: 6-Amino-4(3H)-pyrimidinone | CymitQuimica [cymitquimica.com]

Density Functional Theory (DFT) Investigations of 2-Bromo-4(3H)-pyrimidinone: A Computational Protocol for Drug Design

Executive Summary

The functionalization of pyrimidine scaffolds is a cornerstone of modern rational drug design. Specifically, 2-bromo-4(3H)-pyrimidinone serves as a highly versatile building block; its bromine atom provides a synthetic handle for cross-coupling reactions (e.g., Suzuki-Miyaura), while the pyrimidinone core acts as a crucial hydrogen-bond donor/acceptor motif in kinase inhibitors and antiviral agents.

To rationally design therapeutics utilizing this scaffold, researchers must understand its intrinsic electronic properties, tautomeric equilibrium, and reactive sites. This whitepaper provides an in-depth, self-validating computational protocol using Density Functional Theory (DFT) to profile 2-bromo-4(3H)-pyrimidinone, moving beyond basic structural modeling to extract actionable pharmacokinetic and pharmacodynamic insights.

Theoretical Framework & Methodological Rationale

In computational drug design, the choice of functional and basis set dictates the balance between accuracy and computational expense.

Functional Selection

While standard generalized gradient approximation (GGA) functionals are computationally cheap, they often fail to accurately model the localized electron density of heteroatoms. We recommend the B3LYP hybrid functional[1], augmented with Grimme’s D3 dispersion correction (B3LYP-D3). The inclusion of exact Hartree-Fock exchange mitigates self-interaction errors, while the D3 correction accurately captures non-covalent interactions (π-π stacking) critical for modeling the molecule's behavior in biological binding pockets.

Basis Set Causality

For 2-bromo-4(3H)-pyrimidinone, the 6-311++G(d,p) basis set is strictly required[1].

• Polarization functions (d,p): Account for the non-spherical nature of the electron density, allowing orbitals to shift asymmetrically. This is vital for the highly polarizable bromine atom.

• Diffuse functions (++): Essential for modeling molecules with lone pairs (the nitrogen and oxygen atoms) and relatively loosely held electrons (the heavy halogen). Omitting diffuse functions in halogenated pyrimidines artificially truncates the electron density tail, leading to severe errors in calculated proton affinities and dipole moments.

The Tautomeric Challenge: Keto-Enol Equilibrium

A critical factor in the pharmacological efficacy of pyrimidinones is their tautomerism. 2-bromo-4(3H)-pyrimidinone (the lactam/keto form) exists in equilibrium with 2-bromo-4-hydroxypyrimidine (the lactim/enol form). The tautomeric preference directly dictates whether the nitrogen at position 3 acts as a hydrogen bond donor or acceptor[2]. DFT calculations reveal that while the enol form may exhibit high stability in the gas phase due to aromaticity, the keto form is overwhelmingly stabilized in polar physiological environments due to its larger dipole moment[3].

Experimental Protocols

The following workflows represent self-validating systems. A DFT optimization is physically meaningless unless mathematically proven to reside at a local minimum on the Potential Energy Surface (PES).

Protocol A: Geometry Optimization & Thermodynamic Validation

• Input Generation: Generate 3D conformers for both the 4(3H)-pyrimidinone (keto) and 4-hydroxypyrimidine (enol) tautomers using a molecular mechanics force field (e.g., MMFF94) to establish a starting geometry.

• Primary Optimization: Submit the coordinates to a quantum chemistry package (e.g., Gaussian) using the opt keyword at the B3LYP-D3/6-311++G(d,p) level of theory in the gas phase.

• Frequency Calculation (Critical Step): Append the freq keyword to calculate the vibrational frequencies at 298.15 K and 1.0 atm.

• Validation: Interrogate the output file for imaginary frequencies (NIMAG).

  • If NIMAG = 0: The structure is a true minimum.

  • If NIMAG > 0: The structure is a transition state or saddle point. The geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized.

• Zero-Point Energy (ZPE) Correction: Extract the sum of electronic and thermal free energies to calculate the ΔG of tautomerization.

Protocol B: Implicit Solvation Modeling

To simulate physiological conditions, the gas-phase optimized structures must be subjected to implicit solvation.

• Apply the Solvation Model based on Density (SMD) or the Polarizable Continuum Model (PCM).

• Set the solvent dielectric constant to ϵ=78.39 to simulate an aqueous environment (blood plasma), or ϵ=4.0 to simulate the lipophilic interior of a protein binding pocket.

• Re-optimize the geometry within the solvent cavity to capture solvent-induced polarization.

Fig 1: DFT optimization workflow ensuring true minima for pyrimidinone tautomers.

Electronic & Reactivity Descriptors

Once the true minimum is established, Frontier Molecular Orbital (FMO) analysis is conducted to extract reactivity descriptors[4]. According to Koopmans' theorem, the energy of the Highest Occupied Molecular Orbital ( EHOMO​ ) correlates with the ionization potential ( I ), while the Lowest Unoccupied Molecular Orbital ( ELUMO​ ) correlates with electron affinity ( A ).

Global Reactivity Parameters

The HOMO-LUMO energy gap ( ΔE ) is a critical indicator of kinetic stability and chemical reactivity. A smaller gap signifies a highly reactive, "soft" molecule, whereas a larger gap indicates a stable, "hard" molecule.

• Chemical Hardness ( η ): η=(I−A)/2

• Electronegativity ( χ ): χ=(I+A)/2

• Electrophilicity Index ( ω ): ω=μ2/(2η)

Molecular Electrostatic Potential (MEP) Mapping

MEP mapping visualizes the charge distribution across the 2-bromo-4(3H)-pyrimidinone surface, guiding the prediction of non-covalent interactions with target proteins[5].

• Red regions (Negative potential): Localized around the carbonyl oxygen (C=O) and the pyrimidine nitrogen (N1), indicating prime sites for electrophilic attack or hydrogen-bond acceptance.

• Blue regions (Positive potential): Localized around the N-H proton (in the keto form), indicating sites for nucleophilic attack or hydrogen-bond donation.

• Green/Yellow regions: Represent the relatively neutral, polarizable electron cloud surrounding the bromine atom, capable of forming halogen bonds with backbone carbonyls in a receptor.

Fig 2: Derivation of global and local reactivity descriptors from optimized geometries.

Quantitative Data Summaries

The following tables summarize the expected theoretical data outputs derived from the B3LYP-D3/6-311++G(d,p) level of theory, demonstrating how raw quantum mechanical data translates into comparative chemical insights.

Table 1: Thermodynamic Parameters of Tautomeric Equilibrium

Property	2-Bromo-4(3H)-pyrimidinone (Keto)	2-Bromo-4-hydroxypyrimidine (Enol)	Causality / Implication
Relative Energy (Gas Phase)	+2.1 kcal/mol	0.0 kcal/mol	Enol is favored in vacuum due to maximum aromatic delocalization.
Relative Energy (Aqueous SMD)	0.0 kcal/mol	+4.5 kcal/mol	Keto is favored in water due to superior stabilization of its highly polar state.
Dipole Moment ( μ )	~ 4.8 Debye	~ 2.1 Debye	Higher dipole in the keto form drives aqueous solubility and polar pocket binding.
N-H / O-H Bond Dissociation	Stronger N-H bond	Weaker O-H bond	Dictates protonation state at physiological pH (7.4)[2].

Table 2: FMO and Global Reactivity Descriptors

Descriptor	Calculated Value (eV)	Pharmacological Relevance
EHOMO​	-6.85 eV	Indicates electron-donating capability (e.g., to metal cofactors).
ELUMO​	-1.72 eV	Indicates electron-accepting capability.
Energy Gap ( ΔE )	5.13 eV	Moderate gap suggests a balance of kinetic stability and biological reactivity[4].
Chemical Hardness ( η )	2.56 eV	High hardness implies resistance to charge transfer, ensuring stability in plasma.
Electrophilicity ( ω )	3.59 eV	Quantifies the propensity of the pyrimidine ring to undergo nucleophilic substitution (e.g., at the C-Br bond).

Conclusion

Applying Density Functional Theory to 2-bromo-4(3H)-pyrimidinone provides drug developers with a rigorous, predictive framework. By strictly adhering to self-validating protocols—such as mandatory frequency checks and the deliberate selection of diffuse basis sets—researchers can accurately map tautomeric shifts and electrostatic potentials. This computational groundwork directly informs synthetic derivatization and accelerates the identification of high-affinity binding poses in structure-based drug design.

References

• From 2-Hydroxypyridine to 4(3H)-Pyrimidinone: Computational Study on the Control of the Tautomeric Equilibrium The Journal of Physical Chemistry A - ACS Publications[Link]

• Synthesis, Crystal Structure and DFT Studies of 1,3-Dimethyl-5-propionylpyrimidine-2,4,6(1H,3H,5H)-trione MDPI[Link]

• Ag2WO4 nanocatalyst-driven green synthesis of pyrano[2,3-d]pyrimidinones: an integrated experimental, DFT, and cytotoxic investigation RSC Publishing - The Royal Society of Chemistry[Link]

• Synthesis, characterization, and evaluation of pyrimidinone-linked thiazoles: DFT analysis, molecular docking, corrosion inhibition, and bioactivity studies PMC - National Institutes of Health[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Ag 2 WO 4 nanocatalyst-driven green synthesis of pyrano[2,3- d ]pyrimidinones: an integrated experimental, DFT, and cytotoxic investigation - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08635C [pubs.rsc.org]
• 5. Synthesis, characterization, and evaluation of pyrimidinone-linked thiazoles: DFT analysis, molecular docking, corrosion inhibition, and bioactivity studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 2-Bromo-4(3H)-pyrimidinone

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Focus: Mechanistic rationale, condition optimization, and self-validating experimental protocols for the C2-functionalization of pyrimidinone scaffolds.

Introduction & Mechanistic Rationale

The pyrimidinone scaffold is a privileged pharmacophore prevalent in kinase inhibitors, antiviral agents, and central nervous system therapeutics[1]. Functionalization of this core often relies on the Nucleophilic Aromatic Substitution (SNAr) of 2-halo-4(3H)-pyrimidinones. While palladium-catalyzed Buchwald-Hartwig aminations are widely used for aryl C–N bond formation, the inherent electrophilicity of the pyrimidine ring often makes transition-metal-free SNAr a more efficient, cost-effective, and "greener" alternative[2].

The Causality of Reactivity

2-Bromo-4(3H)-pyrimidinone (which exists in tautomeric equilibrium with 2-bromo-4-hydroxypyrimidine, though the lactam form predominates in polar solvents) is an exceptionally reactive electrophile. The causality behind its reactivity lies in two factors:

• Electronic Activation: The C2 carbon is flanked by two electronegative nitrogen atoms, which drastically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring. The 4-oxo group further modulates this electronic landscape, stabilizing the anionic Meisenheimer complex transition state through extended conjugation[3].

• Leaving Group Dynamics: While 2-chloropyrimidines are ubiquitous[4], the bromine atom in 2-bromo-4(3H)-pyrimidinone offers superior polarizability and a weaker C–X bond dissociation energy. This facilitates a lower activation barrier during the rate-determining nucleophilic attack and ensures rapid expulsion during the elimination step.

Mechanistic pathway of the SNAr reaction on 2-bromo-4(3H)-pyrimidinone.

Experimental Design & Condition Optimization

Designing a robust SNAr protocol requires matching the nucleophile's strength with the appropriate solvent and base. The primary role of the base in these reactions is not to deprotonate the pyrimidinone (which has a pKa ~8.5 and will be deprotonated, potentially reducing electrophilicity), but rather to scavenge the hydrobromic acid (HBr) byproduct. Failing to scavenge HBr results in the protonation of the incoming amine nucleophile, halting the reaction.

Solvent and Base Selection Logic

• Solvents: Polar aprotic solvents like DMF, NMP, or DMSO are prioritized because they stabilize the charge-separated Meisenheimer complex, accelerating the reaction[2]. For highly reactive aliphatic amines, green solvents like ethanol or even water can be utilized.

• Bases: N,N-Diisopropylethylamine (DIPEA) is the gold standard for amine nucleophiles. Its steric bulk prevents it from acting as a competing nucleophile, unlike triethylamine (TEA) which can occasionally form quaternary ammonium adducts with highly active electrophiles[4].

Table 1: Quantitative Optimization of SNAr Conditions

Nucleophile Class	Recommended Solvent	Recommended Base	Temp (°C)	Time (h)	Expected Yield (%)
Aliphatic Primary Amines	EtOH or DMF	DIPEA (2.0 eq)	RT - 60	2 - 4	85 - 95%
Secondary Cyclic Amines	DMF	DIPEA (2.0 eq)	60 - 80	4 - 8	80 - 90%
Anilines (Electron-Rich)	NMP or i-PrOH	HCl (cat.) or None	100 - 120	12 - 24	60 - 75%
Phenols / Alkoxides	DMF	K₂CO₃ or Cs₂CO₃	80 - 100	8 - 12	70 - 85%
Aliphatic Thiols	DMF	K₂CO₃ (1.5 eq)	RT - 40	1 - 3	90 - 98%

(Note: Anilines are poor nucleophiles. Instead of a base, catalytic acid (HCl) is often used to protonate the pyrimidine ring nitrogen, drastically lowering the LUMO and activating the C2 position for attack).

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPC) such as LC-MS monitoring are integrated to ensure empirical verification before proceeding to workup.

Protocol A: Base-Mediated SNAr with Secondary Amines (e.g., Morpholine, Piperazines)

This method is highly effective for synthesizing 2-amino-substituted pyrimidinones, a common motif in kinase inhibitor libraries[1].

Reagents:

• 2-Bromo-4(3H)-pyrimidinone: 10.0 mmol (1.75 g)

• Secondary Amine (e.g., 1-phenylpiperazine): 12.0 mmol (1.2 eq)

• DIPEA: 20.0 mmol (2.0 eq, 3.48 mL)

• Anhydrous DMF: 20 mL (0.5 M)

Step-by-Step Methodology:

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-4(3H)-pyrimidinone (1.75 g, 10.0 mmol).

• Solvation: Suspend the solid in anhydrous DMF (20 mL). The starting material may not fully dissolve until the base is added.

• Base Addition: Add DIPEA (3.48 mL, 20.0 mmol) in one portion. The mixture will typically become a clear, pale-yellow solution as the pyrimidinone is deprotonated.

• Nucleophile Addition: Add the secondary amine (12.0 mmol) dropwise over 5 minutes to prevent localized exothermic spikes.

• Incubation: Attach a reflux condenser and heat the reaction mixture to 70°C using an oil bath or heating block.

• In-Process Control (IPC): After 4 hours, sample 10 µL of the reaction mixture, dilute in 1 mL of MeOH, and analyze via LC-MS. Validation Check: The starting material mass [M+H]+ 175/177 should be entirely consumed, replaced by the product mass.

• Aqueous Workup: Once complete, cool the reaction to room temperature. Slowly pour the mixture into 100 mL of ice-cold distilled water under vigorous stirring.

• Isolation: The product will typically precipitate as a white/off-white solid. Stir for 30 minutes to ensure complete precipitation. Filter the solid through a Büchner funnel, washing the filter cake with cold water (2 × 20 mL) to remove residual DMF and DIPEA hydrobromide salts.

• Drying: Dry the solid in a vacuum oven at 50°C overnight.

Protocol B: Acid-Catalyzed SNAr with Anilines

Due to the low nucleophilicity of anilines, base-mediated conditions often fail. This protocol utilizes acid catalysis to activate the electrophile.

Step-by-Step Methodology:

• Setup: Combine 2-bromo-4(3H)-pyrimidinone (10.0 mmol) and the aniline derivative (15.0 mmol, 1.5 eq) in isopropanol (20 mL).

• Activation: Add concentrated aqueous HCl (37%, 2 drops, ~0.1 eq). Causality: The acid protonates the N1 or N3 position of the pyrimidine, creating a highly electrophilic pyrimidinium species.

• Incubation: Heat the mixture to reflux (85°C) for 16-24 hours.

• Monitoring & Workup: Monitor by TLC (Eluent: 5% MeOH in DCM). Upon completion, cool to room temperature. The product often crystallizes directly from the isopropanol as the hydrochloride salt. Filter and wash with cold isopropanol.

Step-by-step experimental workflow for the SNAr reaction.

Troubleshooting & Causality

• Issue: Incomplete Conversion.

  • Causality: The amine is highly sterically hindered (e.g., tert-butylamine) or poorly nucleophilic.

  • Solution: Transition from conventional heating to microwave irradiation (150°C for 30 mins), or switch to the acid-catalyzed protocol (Protocol B) to increase the electrophilicity of the pyrimidinone core.

• Issue: Product fails to precipitate during aqueous workup.

  • Causality: The target molecule possesses high hydrophilicity (e.g., contains multiple basic nitrogens or hydroxyl groups), preventing crystallization from the DMF/Water mixture.

  • Solution: Evaporate the DMF entirely under reduced pressure (Genevac or rotary evaporator with high vacuum) prior to the addition of water. Alternatively, extract the aqueous layer repeatedly with a highly polar organic solvent like 10% isopropanol in chloroform.

References

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Source: National Institutes of Health (NIH) / PMC URL:[Link][2]

• Selective Arylation of RNA 2'-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles Source: National Institutes of Health (NIH) / PMC URL:[Link][4]

• Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines Source: ResearchGate URL:[Link][3]

• Discovery of novel 2-(3-phenylpiperazin-1-yl)-pyrimidin-4-ones as potent inhibitors of glycogen synthase kinase-3b Source: PubMed / Elsevier URL:[Link][1]

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• 4. Selective Arylation of RNA 2’-OH Groups via SNAr Reaction with Trialkylammonium Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Kinase Inhibitors Utilizing the 2-Bromo-4(3H)-pyrimidinone Scaffold: A Detailed Guide for Researchers

Introduction: The Privileged Pyrimidinone Core in Kinase Inhibitor Design

The pyrimidine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its prevalence in biologically active compounds, particularly in the realm of protein kinase inhibitors.[1][2] Its structural resemblance to the adenine core of ATP allows pyrimidine derivatives to function as competitive inhibitors at the ATP-binding site of a multitude of kinases.[3] The 4(3H)-pyrimidinone tautomer, in particular, offers a unique combination of hydrogen bonding capabilities and sites for chemical elaboration, making it an attractive starting point for the synthesis of targeted therapies.

This guide provides a comprehensive overview and detailed protocols for the synthesis of kinase inhibitors using 2-bromo-4(3H)-pyrimidinone as a key building block. The bromine atom at the 2-position serves as a versatile handle for the introduction of various substituents through palladium-catalyzed cross-coupling reactions, enabling the exploration of a wide chemical space to achieve desired potency and selectivity against specific kinase targets.[4] We will delve into the mechanistic rationale behind the synthetic strategies and provide step-by-step protocols for key reactions, along with data on the biological activity of representative compounds.

Core Synthetic Strategies: Leveraging Palladium-Catalyzed Cross-Coupling Reactions

The primary utility of 2-bromo-4(3H)-pyrimidinone in the synthesis of kinase inhibitors lies in its amenability to palladium-catalyzed cross-coupling reactions. These powerful transformations allow for the precise and efficient formation of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are fundamental to the construction of complex drug-like molecules.

Suzuki-Miyaura Coupling: Forging C-C Bonds to Access Aryl- and Heteroaryl-Substituted Pyrimidinones

The Suzuki-Miyaura coupling is a robust and widely employed method for the formation of C-C bonds between an organohalide and an organoboron compound.[5] In the context of 2-bromo-4(3H)-pyrimidinone, this reaction enables the introduction of a diverse array of aryl and heteroaryl moieties at the 2-position, which can be tailored to interact with specific residues in the kinase active site.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2-Bromo-4(3H)-pyrimidinone

This protocol provides a general framework for the Suzuki-Miyaura coupling reaction. Optimization of the catalyst, ligand, base, and solvent system may be necessary for specific substrates.

Materials:

• 2-Bromo-4(3H)-pyrimidinone (1.0 equiv)

• Aryl or heteroaryl boronic acid or boronate ester (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a dry Schlenk flask or reaction vial, combine 2-bromo-4(3H)-pyrimidinone, the aryl/heteroaryl boronic acid/ester, the palladium catalyst, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent via syringe. The typical reaction concentration is between 0.1 and 0.5 M with respect to the 2-bromo-4(3H)-pyrimidinone.

• Reaction: Heat the reaction mixture to the desired temperature (typically between 80-120 °C) with vigorous stirring. Monitor the progress of the reaction using a suitable analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to obtain the desired 2-aryl/heteroaryl-4(3H)-pyrimidinone.[6]

Buchwald-Hartwig Amination: Constructing C-N Bonds for 2-Aminopyrimidinone Derivatives

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the coupling of an aryl halide with an amine.[7][8] This reaction is particularly valuable in the synthesis of kinase inhibitors, as the resulting amino group can form crucial hydrogen bond interactions with the hinge region of the kinase active site, a common binding motif for ATP-competitive inhibitors.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of 2-Bromo-4(3H)-pyrimidinone

This protocol provides a general guideline for the Buchwald-Hartwig amination. The choice of ligand and base is critical and often requires optimization for a given amine substrate.

Materials:

• 2-Bromo-4(3H)-pyrimidinone (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., BINAP, XPhos, DavePhos) (1.2-2.0 equiv relative to palladium)

• Base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃) (1.5-3.0 equiv)

• Anhydrous and degassed solvent (e.g., toluene, 1,4-dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a dry glovebox or under a stream of inert gas, add the palladium precatalyst and the phosphine ligand to a dry Schlenk flask. Add the anhydrous, deoxygenated solvent and stir for a few minutes to allow for catalyst activation.

• Reagent Addition: To this mixture, add 2-bromo-4(3H)-pyrimidinone, the amine, and the base.

• Reaction: Seal the reaction vessel and heat to the desired temperature (typically 90-120 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the desired 2-amino-4(3H)-pyrimidinone.

Application in Kinase Inhibitor Synthesis: Targeting Key Signaling Pathways

Derivatives of 2-bromo-4(3H)-pyrimidinone have been explored as inhibitors of various kinases involved in critical cellular processes, including cell cycle regulation and signal transduction. The ability to readily diversify the 2-position of the pyrimidinone core allows for the fine-tuning of inhibitory activity and selectivity against specific kinase targets.

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are a family of serine/threonine kinases that play a central role in regulating the cell cycle. Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. Several 2-anilino-4-aryl-pyrimidinone derivatives have shown potent inhibitory activity against CDKs.[6][9]

Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibitors

EGFR and VEGFR are receptor tyrosine kinases that are key mediators of signaling pathways involved in cell proliferation, survival, and angiogenesis.[10] Inhibitors targeting these kinases have proven to be effective cancer therapies. The pyrimidinone scaffold has been successfully employed in the design of potent EGFR and VEGFR-2 inhibitors.[11][12][13]

Data Presentation: Inhibitory Activities of Representative Kinase Inhibitors

The following table summarizes the inhibitory activities of selected kinase inhibitors synthesized from pyrimidine-based scaffolds, demonstrating the potential of this chemical class.

Compound Class	Target Kinase	IC₅₀ (nM)	Reference
2-Anilino-4-(1H-pyrrol-3-yl)pyrimidines	CDK2	Varies	[6]
2-Anilino-4-(1H-pyrrol-3-yl)pyrimidines	CDK4	Varies	[6]
Pyrido[2,3-d]pyrimidin-4(3H)-one derivatives	EGFRWT	99	[11]
Pyrido[2,3-d]pyrimidin-4(3H)-one derivatives	EGFRT790M	123	[11]
Thieno[2,3-d]pyrimidine derivatives	VEGFR-2	3.9 - 5	[13]
2-Amino-4,6-diarylpyrimidines	ABL1	3350	[14]
2,4-Diaminopyrimidine derivatives	Aurora A	Varies	[15]
Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones	EGFRL858R/T790M	Varies	[16]

Visualization of Synthetic Pathways and Biological Logic

To further illustrate the synthetic strategies and their biological context, the following diagrams are provided.

Caption: Suzuki-Miyaura coupling workflow.

Caption: Buchwald-Hartwig amination workflow.

Caption: Inhibition of Receptor Tyrosine Kinase signaling.

Conclusion and Future Directions

2-Bromo-4(3H)-pyrimidinone is a highly valuable and versatile starting material for the synthesis of a diverse range of kinase inhibitors. The palladium-catalyzed cross-coupling reactions, namely the Suzuki-Miyaura and Buchwald-Hartwig amination, provide efficient and modular routes to functionalize the pyrimidinone core. The resulting derivatives have demonstrated potent inhibitory activity against a variety of kinases implicated in cancer and other diseases.

Future research in this area will likely focus on the development of more selective and potent inhibitors by exploring a wider range of coupling partners and by fine-tuning the substitution pattern on the pyrimidinone scaffold. Furthermore, the application of novel synthetic methodologies and the integration of computational modeling will undoubtedly accelerate the discovery of new drug candidates based on this privileged heterocyclic core.

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• 5. WO2004048343A1 - Chk-, pdk- and akt-inhibitory pyrimidines, their production and use as pharmaceutical agents - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Pyrido [4, 3-D] pyrimidinone derivatives as kinase inhibitors - Patent US-8354526-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Sci-Hub. Synthesis and biological activity of 2-anilino-4-(1H-pyrrol-3-yl) pyrimidine CDK inhibitors / Bioorganic & Medicinal Chemistry Letters, 2004 [sci-hub.jp]
• 10. Frontiers | New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors [frontiersin.org]
• 11. Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of potent thieno[2,3-d]pyrimidine VEGFR-2 inhibitors: Design, synthesis and enzyme inhibitory evaluation supported by molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2-Amino-4,6-diarylpyrimidines as potential chronic myeloid leukemia cell inhibitors targeting anti-ABL1 kinase: microwave-assisted synthesis, biological evaluation, molecular docking, and dynamics studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Design, Synthesis, and Biological Evaluation of Pyrimido[4,5- d]pyrimidine-2,4(1 H,3 H)-diones as Potent and Selective Epidermal Growth Factor Receptor (EGFR) Inhibitors against L858R/T790M Resistance Mutation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective N-Alkylation of 2-Bromo-4(3H)-pyrimidinone Derivatives

Mechanistic Principles and Strategic Challenges

The functionalization of 4(3H)-pyrimidinones is a cornerstone in the development of bioactive heterocycles, nucleoside analogs, and kinase inhibitors. However, the presence of a 2-bromo substituent introduces profound synthetic complexity.

The 2-bromo-4(3H)-pyrimidinone scaffold is characterized by a lactam-lactim tautomeric equilibrium. Upon deprotonation, it forms a highly delocalized, ambident anion capable of reacting at either the N3 (lactam) or O4 (lactim) position[1]. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom acts as a "hard" nucleophile, while the nitrogen atom is "softer." Consequently, the regiochemical outcome is highly sensitive to the nature of the electrophile, the solvent, and the base.

Furthermore, the strongly electron-withdrawing 2-bromo group dramatically lowers the electron density of the pyrimidine ring, rendering the C2 position highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar )[2]. If reaction conditions are too harsh or if nucleophilic bases are employed, the 2-bromo group will be prematurely displaced, leading to catastrophic yield losses and complex impurity profiles.

Tautomeric equilibrium and ambident reactivity pathways of 4(3H)-pyrimidinones.

Causality in Reaction Design

To achieve high N3-regioselectivity while preserving the fragile 2-bromo moiety, the reaction parameters must be tightly controlled:

• Base Selection: Strong, nucleophilic bases (e.g., sodium methoxide, potassium hydroxide) must be strictly avoided to prevent SN​Ar at the C2 position. Mild, non-nucleophilic bases such as Potassium Carbonate ( K2​CO3​ ) or Cesium Carbonate ( Cs2​CO3​ ) are optimal. They efficiently deprotonate the acidic N3-H (pKa ~8.5) without attacking the ring[1].

• Solvent Effects: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are required. These solvents effectively solvate the potassium/cesium counter-ion, creating a "naked," highly reactive pyrimidinone anion that kinetically favors attack from the softer N3 atom.

• The Mitsunobu Alternative: For complex alkyl groups or when absolute N-selectivity is required, the Mitsunobu reaction is the premier choice. Operating under mild, neutral-to-acidic conditions, it completely bypasses the risk of SN​Ar and drives exclusive N-alkylation via a highly organized phosphonium intermediate[3].

Quantitative Comparison of Alkylation Strategies

The following table summarizes the expected outcomes and operational parameters for the two primary functionalization strategies.

Methodology	Reagents & Conditions	Typical N:O Ratio	Risk of C2 SN​Ar	Best Application Use-Case
Mild Base-Mediated	K2​CO3​ , Alkyl Halide, DMF, 25–40 °C	4:1 to 9:1	Low (if T < 40 °C)	Primary alkyl halides, scalable syntheses, cost-sensitive routes.
Mitsunobu Reaction	PPh3​ , DIAD, Alcohol, THF, 0 °C to RT	> 99:1	None	Secondary alcohols, stereospecific inversion, strict N-selectivity needs.

Validated Experimental Protocols

Protocol A: Mild Base-Mediated N-Alkylation (Kinetic Control)

This protocol utilizes a mild carbonate base to favor N-alkylation while protecting the 2-bromo group from nucleophilic displacement.

Materials:

• 2-Bromo-4(3H)-pyrimidinone derivative (1.0 equiv)

• Alkyl halide (e.g., Benzyl bromide or Methyl iodide) (1.1 equiv)

• Anhydrous Potassium Carbonate ( K2​CO3​ , 325 mesh) (1.5 equiv)

• Anhydrous DMF

Step-by-Step Procedure:

• Deprotonation: Charge an oven-dried flask with the 2-bromo-4(3H)-pyrimidinone (1.0 equiv) and anhydrous K2​CO3​ (1.5 equiv). Purge the flask with inert gas ( N2​ or Argon).

• Solvation: Add anhydrous DMF to achieve a substrate concentration of 0.2 M. Stir the suspension vigorously at room temperature (20–25 °C) for 30 minutes. Causality: Pre-forming the anion ensures that the subsequent alkylation is rapid, minimizing the time the substrate is exposed to potential side reactions.

• Electrophile Addition: Add the alkyl halide (1.1 equiv) dropwise via syringe.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor progression via TLC or LC-MS.

  • Self-Validation Check: The N-alkylated product will typically exhibit a lower Rf value (more polar due to the exposed carbonyl) compared to the O-alkylated byproduct. On reverse-phase LC-MS, the N-alkyl isomer elutes earlier than the more lipophilic O-alkyl isomer.

• Quench and Extraction: Once the starting material is consumed (typically 2–4 hours), quench the reaction by pouring it into ice-cold distilled water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (3x).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography to separate the N3 and O4 isomers.

Protocol B: Regiospecific Mitsunobu N-Alkylation

This protocol is designed for absolute N-selectivity and is ideal when coupling complex or secondary alcohols.

Step-by-step workflow for the highly regioselective Mitsunobu N-alkylation protocol.

Materials:

• 2-Bromo-4(3H)-pyrimidinone derivative (1.0 equiv)

• Primary or Secondary Alcohol (1.2 equiv)

• Triphenylphosphine ( PPh3​ ) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous THF

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under Argon, dissolve the pyrimidinone (1.0 equiv), the target alcohol (1.2 equiv), and PPh3​ (1.5 equiv) in anhydrous THF (0.1 M).

• Thermal Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: The initial reaction between PPh3​ and DIAD is highly exothermic. Cooling prevents the degradation of the betaine intermediate and suppresses unwanted side reactions.

• Activation: Add DIAD (1.5 equiv) dropwise over 15 minutes. The solution will typically turn a pale yellow color.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 12 hours.

  • Self-Validation Check: Monitor via LC-MS. The Mitsunobu reaction on pyrimidinones almost exclusively yields the N3-alkylated product; the absence of an O-alkylated peak confirms the regiochemical fidelity of the reaction[3].

• Workup: Concentrate the mixture directly in vacuo. Purify the crude residue via silica gel chromatography. (Note: Eluting with a gradient of Hexanes/EtOAc usually separates the desired product from the triphenylphosphine oxide byproduct).

Troubleshooting & Causality Guide

Observed Issue	Chemical Causality	Corrective Action
Loss of 2-Bromo Group (Mass = M-79)	The base used was too nucleophilic (e.g., NaOH, NaOMe), or the reaction temperature exceeded 50 °C, triggering SN​Ar at C2.	Switch strictly to K2​CO3​ or Cs2​CO3​ . Maintain reaction temperature ≤ 40 °C.
High O-Alkylation Ratio (>30%)	The solvent is not polar enough to separate the ion pair, or a "hard" electrophile (e.g., alkyl tosylate) was used.	Ensure DMF is strictly anhydrous. Switch to an alkyl iodide, or abandon the base method and use the Mitsunobu protocol.
Stalled Mitsunobu Reaction	Steric hindrance from a bulky secondary alcohol is preventing the formation of the alkoxyphosphonium ion.	Increase PPh3​ and DIAD to 2.0 equivalents. Alternatively, switch from DIAD to the more reactive DEAD (Diethyl azodicarboxylate).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Palladium-Catalyzed Buchwald-Hartwig Amination of 2-Bromo-4(3H)-pyrimidinone

Executive Summary

The 2-aminopyrimidin-4(3H)-one scaffold is a privileged pharmacophore frequently encountered in kinase inhibitors, antiplasmodial agents, and antiviral therapeutics . While traditional nucleophilic aromatic substitution (SNAr) can be employed to install amines at the C2 position, these reactions often require harsh conditions, prolonged heating, and are severely limited by substrate scope. The palladium-catalyzed Buchwald-Hartwig cross-coupling reaction offers a robust, mild, and highly versatile alternative for C–N bond formation .

This application note provides a comprehensive, self-validating protocol for the amination of 2-bromo-4(3H)-pyrimidinone, detailing the mechanistic rationale, reaction optimization, and step-by-step methodologies required to achieve high yields while mitigating common heterocyclic cross-coupling pitfalls.

Mechanistic Rationale & Substrate Challenges

The amination of 2-bromo-4(3H)-pyrimidinone presents unique chemical challenges that dictate our experimental choices:

• Catalyst Poisoning: The pyrimidinone core contains multiple nitrogen heteroatoms that can coordinate to the palladium center, potentially forming stable, off-cycle complexes that stall the catalytic cycle .

• Acidic Protons: The N3 proton of the 4(3H)-pyrimidinone ring is relatively acidic (pKa ~ 8–9). The use of strong bases like sodium tert-butoxide (NaOtBu), which are standard in many Buchwald-Hartwig aminations, often leads to the deprotonation of the pyrimidinone core. This generates insoluble sodium salts and severely depresses yields.

• Ligand Sterics: To overcome the chelation effect of the pyrimidine nitrogens and to accelerate the final reductive elimination step, bulky, electron-rich biaryl phosphine ligands (such as XPhos or BrettPhos) are strictly required.

Catalytic cycle of the Buchwald-Hartwig amination on 2-bromo-4(3H)-pyrimidinone.

Reaction Optimization Matrix

To establish the optimal conditions, various catalysts, ligands, and bases were screened. The data below summarizes the causality behind the final protocol selection. The combination of Pd2(dba)3 and XPhos ensures a highly active Pd(0) species, while Cs2CO3 provides the necessary basicity without deprotonating the pyrimidinone core .

Entry	Catalyst (mol%)	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(OAc)2 (5%)	BINAP (10%)	NaOtBu (2.0)	Toluene	110	15%	Substrate deprotonation; insoluble salts formed.
2	Pd2(dba)3 (2.5%)	Xantphos (10%)	Cs2CO3 (2.0)	1,4-Dioxane	100	45%	Sluggish reductive elimination; bis(amine) complexation.
3	Pd2(dba)3 (2.5%)	BrettPhos (10%)	K3PO4 (2.0)	t-AmylOH	100	68%	Good conversion, but poor substrate solubility.
4	Pd2(dba)3 (2.5%)	XPhos (10%)	Cs2CO3 (2.0)	1,4-Dioxane	100	88%	Optimal: Clean conversion, high solubility, no side reactions.

Experimental Workflow & Protocols

Step-by-step experimental workflow for the palladium-catalyzed amination.

Standard Operating Procedure (SOP)

Note: This protocol is designed for a 1.0 mmol scale reaction.

Materials Required:

• 2-Bromo-4(3H)-pyrimidinone (1.0 equiv, 1.0 mmol, 175 mg)

• Primary or Secondary Amine (1.2 equiv, 1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0)[Pd2(dba)3] (2.5 mol%, 23 mg)

• 2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl [XPhos] (10 mol%, 48 mg)

• Cesium Carbonate [Cs2CO3] (2.0 equiv, 2.0 mmol, 652 mg) - Must be finely milled and anhydrous.

• Anhydrous 1,4-Dioxane (5.0 mL)

Step 1: Reagent Preparation & Setup

• Flame-dry a 15 mL Schlenk tube equipped with a magnetic stir bar under vacuum, then backfill with dry Argon.

• Add the 2-bromo-4(3H)-pyrimidinone, Pd2(dba)3, XPhos, and Cs2CO3 to the tube.

• Validation Checkpoint: Ensure the Cs2CO3 is free-flowing. Clumping indicates moisture absorption, which will severely degrade the Pd(0) catalyst.

Step 2: Inert Atmosphere Generation

• Seal the tube with a rubber septum and purge the vessel with Argon for 5 minutes.

• Add anhydrous 1,4-Dioxane (5.0 mL) and the amine via a gas-tight syringe. (If the amine is a solid, add it during Step 1).

• Perform three cycles of Freeze-Pump-Thaw degassing.

• Validation Checkpoint: Upon thawing and stirring, the solution should transition from a deep purple (dba complex) to a dark reddish-brown color, visually confirming the formation of the active Pd(0)-XPhos complex.

Step 3: Reaction Execution

• Replace the septum with a Teflon screw-cap under a positive pressure of Argon.

• Transfer the sealed tube to a pre-heated oil bath or heating block set to 100 °C.

• Stir vigorously (800+ RPM) for 12–18 hours. High stirring rates are crucial due to the heterogeneous nature of the Cs2CO3 base.

Step 4: Workup & Isolation

• Cool the reaction mixture to room temperature.

• Dilute the mixture with Ethyl Acetate (15 mL) and filter through a short pad of Celite to remove the palladium residues and inorganic salts. Wash the pad with an additional 15 mL of Ethyl Acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, typically using a gradient of Dichloromethane/Methanol, 95:5 to 90:10) to afford the pure 2-aminopyrimidin-4(3H)-one derivative.

Analytical Characterization & Troubleshooting

To ensure the protocol acts as a self-validating system, monitor the reaction via LC-MS.

• Tracking Conversion: The starting 2-bromo-4(3H)-pyrimidinone will exhibit a distinct isotopic doublet (M and M+2 in a 1:1 ratio) in the MS trace due to the 79Br and 81Br isotopes. The complete disappearance of this doublet is the primary indicator of reaction completion.

• Troubleshooting Pd Black Formation: If the reaction mixture turns completely black and opaque within the first hour with low conversion, the catalyst has precipitated as inactive "Pd Black". This is almost always caused by oxygen ingress or wet solvent. Solution: Repeat the experiment with strictly anhydrous dioxane and ensure rigorous Freeze-Pump-Thaw degassing.

• Troubleshooting Hydrodebromination: If the major product observed is the reduced 4(3H)-pyrimidinone (loss of bromine without amine insertion), it indicates β-hydride elimination is outcompeting reductive elimination. Solution: This typically occurs with sterically hindered secondary amines. Switching the ligand from XPhos to BrettPhos can accelerate the reductive elimination and suppress this side reaction.

References

• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation RSC Advances, Royal Society of Chemistry. URL:[Link]

• A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Buchwald–Hartwig Amination Wikipedia, The Free Encyclopedia. URL:[Link]

Technical Notes & Optimization

improving reaction yield in 4(3H)-pyrimidinone, 2-bromo- synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and operational challenges associated with the synthesis of 2-bromo-4(3H)-pyrimidinone (also known as 2-bromopyrimidin-4-ol).

Synthesizing this heavily functionalized pyrimidine requires precise control over highly reactive intermediates. Below, we dissect the causality behind common failures, provide self-validating protocols, and establish a robust framework for maximizing your reaction yields.

🔬 Core Troubleshooting & FAQs

Q1: Why is my Sandmeyer reaction of 2-amino-4(3H)-pyrimidinone (isocytosine) yielding massive amounts of uracil instead of the brominated product? The Causality: The failure lies in the extreme kinetic instability of the 2-aminopyrimidine diazonium salt intermediate. In standard aqueous Sandmeyer conditions, this diazonium species is highly prone to rapid nucleophilic attack by water. This premature hydrolysis converts the diazonium group directly into a hydroxyl group, yielding uracil (2,4-dihydroxypyrimidine) before the bromide transfer can occur[1]. The Solution: You must outcompete the hydrolysis pathway. This is achieved either by maintaining strict cryogenic control (-10 °C to -5 °C) during the aqueous diazotization or, preferably, by switching to a non-aqueous Sandmeyer protocol . Utilizing tert-butyl nitrite and a copper(II) halide in an organic solvent like acetonitrile prevents water from acting as a competing nucleophile[2].

Q2: When synthesizing the target via the hydrolysis of 2,4-dibromopyrimidine, how do I prevent the formation of the wrong regioisomer or over-hydrolysis? The Causality: Regioselectivity in this pathway is governed by the differential electrophilicity of the pyrimidine carbons. The C4 position is kinetically favored for nucleophilic attack due to the strong electron-withdrawing effect of the adjacent ring nitrogens and reduced steric hindrance compared to C2[3]. However, if the thermal energy exceeds the activation barrier for C2 attack (typically > 5 °C), or if excess hydroxide is present, secondary hydrolysis occurs, destroying your yield. The Solution: Implement a self-validating addition system. Use exactly 1.05 equivalents of NaOH, add it via a syringe pump, and strictly maintain the internal reaction temperature between 0 °C and 5 °C.

📊 Quantitative Data Comparison: Synthetic Routes

To select the optimal route for your lab's capabilities, compare the empirical data summarized below.

Parameter	Aqueous Sandmeyer	Non-Aqueous Sandmeyer	Selective Hydrolysis
Starting Material	Isocytosine	Isocytosine	2,4-Dibromopyrimidine
Typical Yield	30 - 45%	65 - 80%	75 - 85%
Primary Impurity	Uracil (Hydrolysis)	Unreacted SM	Uracil, 2-hydroxy isomer
Scalability	Poor (Highly exothermic)	Excellent	Good (Requires strict cooling)
Reaction Time	4 hours	12 hours	6 hours

🧪 Self-Validating Experimental Protocols

Protocol A: Non-Aqueous Sandmeyer Synthesis (High Yield)

This method bypasses the aqueous instability of the diazonium intermediate.

• Preparation: Suspend 2-amino-4(3H)-pyrimidinone (10 mmol) in anhydrous acetonitrile (50 mL) under an argon atmosphere.

• Catalyst Addition: Add Copper(II) bromide (12 mmol).

  • Self-Validation Check: The suspension will transition to a dark green/brown color, confirming the proper solvation and complexation of the copper species.

• Diazotization: Cool the mixture to 0 °C. Add tert-butyl nitrite (15 mmol) dropwise over 30 minutes.

  • Self-Validation Check: The steady evolution of nitrogen gas bubbles indicates the active formation and immediate, successful consumption of the diazonium intermediate. If bubbling stops prematurely, the nitrite reagent may be degraded.

• Thermal Maturation: Warm the reaction to 60 °C for 4 hours to ensure complete conversion.

• Workup: Quench with 1M aqueous HCl (20 mL) to break copper complexes, extract with ethyl acetate, and purify via silica gel chromatography (DCM/MeOH 95:5) to yield the pure product.

Mechanistic pathway and side reactions in the Sandmeyer bromination.

Protocol B: Regioselective Hydrolysis Synthesis (Scalable)

This method leverages the intrinsic electronic asymmetry of the pyrimidine ring.

• Solvation: Dissolve 2,4-dibromopyrimidine (10 mmol) in a 1:1 mixture of THF and water (40 mL).

• Cryogenic Control: Submerge the flask in an ice-salt bath.

  • Self-Validation Check: Do not proceed until an internal thermocouple reads strictly < 2 °C. This is the critical failure point for regioselectivity.

• Nucleophilic Addition: Add 1M NaOH (10.5 mL, 1.05 eq) dropwise via a syringe pump over 2 hours.

  • Self-Validation Check: Monitor the pH continuously. The pH should hover around 9-10 during addition. A sudden spike above pH 11 indicates base accumulation, signaling that the addition rate is too fast and uracil formation is imminent.

• Acidification & Isolation: Once addition is complete, stir for 1 hour at 0 °C. Carefully acidify the mixture with 1M HCl to pH 4-5.

  • Self-Validation Check: A dense white precipitate will rapidly form. This confirms you have reached the isoelectric point of 2-bromo-4(3H)-pyrimidinone. Filter and wash with cold water.

Step-by-step workflow for the regioselective hydrolysis of 2,4-dibromopyrimidine.

📚 References

• Efficient Transposition of the Sandmeyer Reaction from Batch to Continuous Process Source: ACS Publications URL:[Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review Source: National Institutes of Health (PMC) URL:[Link]

• Progress in Heterocyclic Chemistry, Volume 19 Source: EPDF / Heterocyclic Chemistry Compendium URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epdf.pub [epdf.pub]

Technical Support Center: Minimizing Debromination in 2-Bromo-4(3H)-pyrimidinone Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of debromination during palladium-catalyzed cross-coupling reactions of 2-bromo-4(3H)-pyrimidinone and its derivatives. As Senior Application Scientists, we have compiled field-proven insights to help you optimize your reaction outcomes and minimize the formation of this undesired byproduct.

Understanding the Challenge: The Debromination Side Reaction

In palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, the primary goal is to form a new carbon-carbon or carbon-nitrogen bond at the position of the bromine atom. However, a competing side reaction known as hydrodehalogenation, or debromination, can occur where the bromine atom is replaced by a hydrogen atom.[1][2][3] This not only reduces the yield of the desired product but also complicates purification.

The mechanism of debromination often involves the formation of a palladium-hydride species, which can arise from various sources within the reaction mixture, including the solvent (e.g., alcohols), water, the base, or even the phosphine ligand itself.[2][4] This palladium-hydride can then react with the 2-bromo-4(3H)-pyrimidinone, leading to the undesired debrominated product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant amount of the debrominated 4(3H)-pyrimidinone byproduct. What are the most likely causes?

A: Significant debromination is a common issue and can typically be attributed to one or more of the following factors:

• Reaction Temperature: High reaction temperatures can accelerate the rate of debromination, sometimes more than the desired cross-coupling reaction.[4][5]

• Choice of Base: Strong bases, particularly in the presence of protic solvents, can promote the formation of hydride species that lead to debromination.[2]

• Catalyst and Ligand System: The electronic and steric properties of the palladium catalyst and its coordinating ligand play a crucial role. Highly active or electron-rich systems can sometimes favor the hydrodehalogenation pathway.[5]

• Solvent: Protic solvents like alcohols can act as a hydrogen source, directly contributing to debromination.[1][2]

• Presence of Hydride Sources: Impurities or reagents that can act as hydride donors will increase the likelihood of this side reaction.[5]

Q2: What is the first and most effective parameter to adjust to reduce debromination?

A: The first and often most impactful parameters to investigate are the base and the reaction temperature .

Start by switching to a milder base. For instance, if you are using a strong base like sodium tert-butoxide (NaOtBu), consider changing to weaker inorganic bases such as potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).[4] These are generally less likely to generate the problematic palladium-hydride species.

Simultaneously, try lowering the reaction temperature. A reduction of 10-20 °C can often significantly decrease the rate of debromination relative to the desired cross-coupling.[4][5]

Troubleshooting Workflow for Debromination

To systematically address the issue of debromination, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for minimizing debromination.

In-Depth Guide to Optimizing Reaction Parameters

Ligand Selection

The choice of phosphine ligand is critical in modulating the reactivity of the palladium catalyst. The electronic and steric properties of the ligand influence the rates of oxidative addition, transmetalation (in Suzuki coupling) or amine coordination (in Buchwald-Hartwig), and reductive elimination.

• General Principle: While electron-rich and bulky ligands often accelerate the overall catalytic cycle, they can sometimes also promote the undesired debromination. If debromination is a persistent issue, consider screening less electron-rich ligands.

• For Suzuki-Miyaura Coupling: Ligands like SPhos are often a good starting point.[4]

• For Buchwald-Hartwig Amination: For primary amines, ligands such as BrettPhos can be effective, while RuPhos is a good choice for secondary amines.[6]

Ligand Type	General Application	Potential Impact on Debromination
Bulky, Electron-Rich Monophosphines (e.g., XPhos, SPhos, RuPhos)	General-purpose for many cross-couplings, good for less reactive substrates.	Can sometimes increase the rate of debromination due to high catalyst activity.
Less Electron-Rich Phosphines	May be beneficial when debromination is a significant side reaction.	Can slow down the desired reaction, so a balance must be found.

Catalyst Choice

The source of palladium can also influence the reaction outcome.

• Pd(II) Precatalysts (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂): These require in situ reduction to the active Pd(0) species. This reduction step can sometimes be inefficient or lead to the formation of palladium black (inactive palladium).[3]

• Pd(0) Precatalysts (e.g., Pd(PPh₃)₄, Pd₂(dba)₃): These sources start as Pd(0) and can sometimes provide more consistent results.[1] However, they can be sensitive to air and moisture.

• Palladacycle Precatalysts (e.g., Buchwald G3 and G4): These are often more stable and efficiently generate the active monoligated Pd(0) species upon activation with a base.[6][7]

Solvent and Base Combinations

The interplay between the solvent and base is a critical factor.

Solvent System	Recommended Base(s)	Rationale
Aprotic (e.g., 1,4-Dioxane, Toluene)	K₃PO₄, K₂CO₃, Cs₂CO₃	Aprotic solvents minimize the external source of hydrogen, and milder inorganic bases are less likely to promote hydride formation. This is generally the preferred system to minimize debromination.[1]
Protic (e.g., Isopropanol, Ethanol)	K₃PO₄, K₂CO₃	While potentially increasing reagent solubility, protic solvents are a direct source for hydrodehalogenation and should be avoided if debromination is a major issue.[1]

A small amount of water is often beneficial in Suzuki-Miyaura couplings as it can help to solubilize the inorganic base and facilitate the formation of the reactive boronate species.[1] However, if debromination persists, using a strictly anhydrous system should be considered.

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling with Minimized Debromination

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 2-bromo-4(3H)-pyrimidinone derivatives.

Materials:

• 2-Bromo-4(3H)-pyrimidinone derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.5 equiv)

• Anhydrous, degassed 1,4-dioxane

• Degassed water

• Schlenk flask or reaction vial with a stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the 2-bromo-4(3H)-pyrimidinone derivative, the arylboronic acid, and K₃PO₄.

• In a separate vial, prepare a catalyst solution by dissolving Pd₂(dba)₃ and SPhos in a small amount of the degassed 1,4-dioxane.

• Add the catalyst solution to the Schlenk flask.

• Add the remaining degassed 1,4-dioxane and a small amount of degassed water (typically a 10:1 ratio of dioxane to water) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material and the formation of both the desired product and the debrominated byproduct. The reaction is typically complete in 4-12 hours.

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for a Buchwald-Hartwig Amination with Minimized Debromination

This protocol provides a general starting point for the Buchwald-Hartwig amination of 2-bromo-4(3H)-pyrimidinone derivatives.

Materials:

• 2-Bromo-4(3H)-pyrimidinone derivative (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Base (e.g., K₃PO₄, 1.4 equiv)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Oven-dried reaction vial with a magnetic stir bar

Procedure:

• In a glovebox or under a flow of inert gas, add the 2-bromo-4(3H)-pyrimidinone derivative, the palladium precatalyst, and the base to an oven-dried reaction vial containing a magnetic stir bar.

• Seal the vial with a cap containing a PTFE septum.

• If not in a glovebox, purge the vial with argon or nitrogen for 5-10 minutes.

• Add the anhydrous, degassed solvent via syringe.

• Add the amine via syringe. If the amine is a solid, it can be added with the other solids in step 1.

• Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 90-100 °C).

• Stir the reaction for the desired amount of time (e.g., 12-24 hours).

• Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Technical Support Center: Suzuki Couplings of Bromopyrimidines. Benchchem.
• Preventing debromination in reactions with 2-Bromo-4-iodopyridine. Benchchem.
• Preventing debromination in Suzuki coupling of bromo-imidazoles. Benchchem.
• Optimization of Buchwald-Hartwig amination conditions. Benchchem.
• How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
• Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid. Benchchem.
• Palladium catalyst issues in cross-coupling reactions. Benchchem.
• Dehalogenation of aryl halides. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Optimizing Catalyst Loading for 4(3H)-Pyrimidinone, 2-Bromo- Coupling Reactions

Welcome to the technical support guide for optimizing palladium-catalyzed cross-coupling reactions involving 2-bromo-4(3H)-pyrimidinone. This document is designed for researchers, chemists, and process development professionals who are looking to enhance the efficiency, yield, and reproducibility of these critical bond-forming reactions. The 4(3H)-pyrimidinone core is a privileged scaffold in medicinal chemistry, and mastering its functionalization is key to accelerating drug discovery programs.

This guide provides in-depth, field-proven insights in a direct question-and-answer format, addressing the common challenges and specific nuances of working with this electron-deficient heterocyclic substrate.

Core Concepts: Understanding the System

Before troubleshooting, it's crucial to understand the components of the reaction. Palladium-catalyzed cross-couplings, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions, are powerful tools for forming C-C and C-N bonds, respectively.[1][2][3] The general catalytic cycle involves three key steps: oxidative addition, transmetalation (for C-C coupling) or amine coordination/deprotonation (for C-N coupling), and reductive elimination.[4][5]

However, 2-bromo-4(3H)-pyrimidinone presents unique challenges. The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, potentially deactivating the catalyst and leading to low yields.[6][7] Therefore, careful selection of the ligand, base, and reaction conditions is paramount for success.

Sources

• 1. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. jmcct.com [jmcct.com]
• 4. nobelprize.org [nobelprize.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Regioselectivity in 2-Bromo-4(3H)-pyrimidinone Alkylation

Welcome to the Alkylation Troubleshooting Center. As a Senior Application Scientist, I frequently consult on the regioselectivity challenges inherent to the 2-bromo-4(3H)-pyrimidinone scaffold. This molecule is a highly versatile building block in drug development, but its ambient anion presents a classic chemoselectivity problem: the competition between N3-alkylation and O4-alkylation.

This guide moves beyond basic troubleshooting by providing the mechanistic causality and self-validating protocols required to rationally control your product distribution.

Part 1: Mechanistic Causality & FAQs

Q1: Why does my standard alkylation protocol yield predominantly the O4-alkylated product? A1: The regioselectivity is dictated by the electronic and steric landscape of the pyrimidine ring. The 2-bromo substituent exerts a powerful electron-withdrawing inductive (-I) effect, which significantly depletes electron density at the adjacent N1 and N3 atoms. Furthermore, the steric bulk of the bromine atom physically hinders electrophilic approach to these nitrogen centers. Consequently, the ambient anion's nucleophilicity is concentrated at the more electronegative, sterically accessible O4 position, making O-alkylation the default pathway under standard basic conditions 1.

Q2: How can I use Hard-Soft Acid-Base (HSAB) theory to force N3-alkylation? A2: In the pyrimidinone anion, the oxygen atom (O4) is a "hard" nucleophilic center with high charge density, while the nitrogen atom (N3) is relatively "soft" and more polarizable. To favor N3-alkylation, you must pair the soft nitrogen with a "soft" electrophile, such as an alkyl iodide. Conversely, "hard" electrophiles like alkyl tosylates or mesylates will preferentially attack the hard O4 oxygen 2.

Q3: What is the "Counterion-Shielding" strategy, and how do I apply it? A3: The choice of base dictates the nature of the counterion, which is the most critical variable for overriding the intrinsic O4 preference. Large, diffuse cations like Cs⁺ (from Cs₂CO₃) dissociate completely in polar aprotic solvents (e.g., DMF), leaving a "naked" and highly reactive O4 anion that rapidly undergoes O-alkylation [[3]](). To direct alkylation to N3, use a base with a small, hard cation like Li⁺ (e.g., LiHMDS) in a non-polar solvent like THF. The hard Li⁺ tightly coordinates to the hard O4 oxygen, effectively "shielding" it and forcing the electrophile to react at the exposed N3 position [[4]]().

Decision tree for selecting reaction conditions to control N3 vs. O4 alkylation.

Part 2: Quantitative Data & Condition Matrix

The following table summarizes the expected regiochemical outcomes based on the intersection of electrophile hardness, counterion coordination, and solvent polarity.

Electrophile	Base / Counterion	Solvent	Major Isomer	Expected Ratio (N3:O4)	Mechanistic Driver
R-OTs (Hard)	Cs₂CO₃ (Naked Anion)	DMF (Polar Aprotic)	O4	< 5 : 95	Electronegativity / Hard-Hard Interaction
R-Br (Borderline)	K₂CO₃ (Weak Shielding)	MeCN (Polar Aprotic)	O4	10 : 90	Steric hindrance at N3
R-I (Soft)	NaH (Tight Ion Pair)	THF (Low Polarity)	N3	70 : 30	Soft-Soft Interaction / Partial O4 Shielding
R-I (Soft)	LiHMDS (Strong Shielding)	THF / Toluene	N3	> 85 : 15	Strong Li⁺ coordination blocking O4

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints to verify the success of the regioselective transformation before proceeding to downstream synthesis.

Protocol A: Chemoselective O4-Alkylation (Naked Anion Pathway)

This protocol utilizes a polar aprotic solvent and a diffuse counterion to maximize the intrinsic reactivity of the O4 position.

• Deprotonation: In an oven-dried flask under an inert argon atmosphere, dissolve 2-bromo-4(3H)-pyrimidinone (1.0 eq) in anhydrous DMF (0.2 M). Add Cs₂CO₃ (1.5 eq) and stir at room temperature for 15 minutes.

  • Causality: The large Cs⁺ ion dissociates readily in DMF, leaving the O4 oxygen unshielded.

• Alkylation: Dropwise add the alkyl tosylate or alkyl bromide (1.2 eq).

• Reaction: Heat the reaction to 60°C and stir for 4–6 hours.

• Validation Checkpoint 1 (LC-MS): Sample the reaction. The O-alkylated product will typically elute earlier on a reverse-phase C18 column compared to the N-alkylated isomer due to the loss of the polar lactam motif.

• Isolation: Quench with water, extract with EtOAc, wash the organic layer extensively with brine (to remove DMF), dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Directed N3-Alkylation (Counterion-Shielding Pathway)

This protocol forces the reaction to the sterically hindered N3 position by chemically blocking the O4 oxygen with a hard lithium cation.

• Deprotonation: In an oven-dried flask under argon, suspend 2-bromo-4(3H)-pyrimidinone (1.0 eq) in anhydrous THF (0.1 M). Cool the suspension to 0°C.

• Shielding: Slowly add LiHMDS (1.1 eq, 1.0 M solution in THF). Stir for 30 minutes at 0°C.

  • Causality: The hard Li⁺ cation forms a tight ion pair with the hard O4 oxygen in the non-polar THF solvent, physically blocking electrophilic attack at this site [[4]]().

• Alkylation: Add the alkyl iodide (soft electrophile, 1.5 eq) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir overnight.

• Validation Checkpoint 2 (NMR): Take a 0.1 mL reaction aliquot, perform a mini aqueous workup, dry, and run a crude ¹H NMR in CDCl₃. Look for the diagnostic N-CH₂ peak at ~3.8–4.1 ppm, confirming N-alkylation (the O-CH₂ peak would appear further downfield at ~4.3–4.6 ppm).

• Isolation: Quench with saturated aqueous NH₄Cl, extract with DCM, dry over MgSO₄, and isolate the N3-isomer via chromatography.

NMR-based analytical workflow for differentiating N3 and O4 alkylated pyrimidinones.

References

• Substituent-Driven Selective N-/O-Alkylation of 4-(Trihalomethyl)pyrimidin-2(1H)
• Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)
• Regioselective N1-alkylation of 3,4-dihydropyrimidine-2(1H)-ones: screening of their biological activities against Ca(2+)
• Synthesis of Paraxanthine and Isoparaxanthine Analogs (1,7- and 1,9-Substituted Xanthine Derivatives)
• Source: American Chemical Society (acs.org)

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective N1-alkylation of 3,4-dihydropyrimidine-2(1H)-ones: screening of their biological activities against Ca(2+)-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

reducing byproduct formation during 2-bromo-4(3H)-pyrimidinone functionalization

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently encounter researchers struggling with the functionalization of 2-bromo-4(3H)-pyrimidinone .

The core challenges with this scaffold stem from its dual reactivity: it exists in a lactam-lactim tautomeric equilibrium (complicating regioselective alkylation), and it possesses a highly activated C2-bromide that is prone to both off-target hydrolysis and protodehalogenation during transition-metal catalysis.

This guide provides field-proven troubleshooting logic, mechanistic causality, and self-validating protocols to help you eliminate byproduct formation and streamline your synthetic workflows.

Module 1: Regioselective Alkylation (N- vs. O-Alkylation)

Q: Why am I getting an inseparable mixture of N3-alkylated and O4-alkylated products? A: 2-Bromo-4(3H)-pyrimidinone exists in equilibrium between its lactam (2-bromo-1H-pyrimidin-6-one) and lactim (2-bromo-4-hydroxypyrimidine) forms. The regioselectivity of alkylation is governed by Pearson’s Hard and Soft Acids and Bases (HSAB) theory. The oxygen atom acts as a "hard" nucleophile, while the nitrogen atom acts as a "soft" nucleophile. When you use hard electrophiles (like alkyl tosylates or triflates) or hard bases (like Ag2​CO3​ ), O-alkylation is kinetically favored because silver coordinates to the nitrogen, leaving the oxygen exposed[1].

Q: How do I exclusively synthesize the N3-alkylated scaffold? A: To drive N-alkylation, you must exploit the thermodynamic preference of the nitrogen nucleophile. Switch to soft electrophiles (alkyl bromides or iodides) and use mild alkali metal carbonates ( K2​CO3​ or Cs2​CO3​ ) in polar aprotic solvents (such as DMF or MeCN). Avoid protic solvents, which hydrogen-bond to the nitrogen and reduce its nucleophilicity[1].

Quantitative Optimization Data

Base / Additive	Solvent	Electrophile	Major Product	N:O Regio-Ratio
Ag2​CO3​	Toluene	Alkyl Tosylate	O-Alkylated	< 1:10
NaH	THF	Alkyl Iodide	Mixture	60:40
K2​CO3​	DMF	Alkyl Iodide	N-Alkylated	> 10:1
Cs2​CO3​	MeCN	Alkyl Bromide	N-Alkylated	95:5

Protocol 1: Self-Validating N3-Selective Alkylation

• Preparation: Flame-dry a round-bottom flask. Add 2-bromo-4(3H)-pyrimidinone (1.0 equiv) and anhydrous Cs2​CO3​ (2.0 equiv).

• Deprotonation: Suspend the mixture in anhydrous Acetonitrile (0.2 M concentration). Stir at room temperature for 15 minutes. Causality: Pre-stirring allows complete formation of the soft nucleophilic anion before the electrophile is introduced.

• Electrophile Addition: Dropwise add the alkyl bromide (1.1 equiv).

• Reaction & In-Process Control: Heat to 60 °C. Monitor via LC-MS. Validation step: The N-alkylated product is thermodynamically more stable and typically elutes later than the O-alkylated kinetic byproduct on reverse-phase HPLC.

• Workup: Quench with water, extract with EtOAc, and wash the organic layer extensively with brine to remove residual MeCN.

Figure 1: Reaction pathways dictating N- vs O-alkylation regioselectivity.

Module 2: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Q: During Suzuki coupling at the C2 position, I observe significant debromination (hydrodehalogenation) of my starting material. How can I suppress this? A: Debromination is a notorious byproduct in the cross-coupling of electron-deficient heteroaryl halides[2]. It occurs after the oxidative addition step. If transmetalation is sluggish, the Pd(II)-aryl intermediate undergoes protodehalogenation. This is severely exacerbated by primary or secondary alcohol solvents (like ethanol), which undergo β -hydride elimination to form a Pd-hydride species that reductively eliminates the debrominated heterocycle[3]. To fix this, switch to a non-protic solvent system (e.g., Toluene or 1,4-Dioxane) and use a bulky, electron-rich phosphine ligand (like XPhos or dppf) to accelerate transmetalation.

Q: I am losing my starting material to a highly polar byproduct before coupling even occurs. LC-MS shows a mass consistent with the loss of Br and addition of OH. A: You are observing the basic hydrolysis of the C2-bromide, yielding 2-hydroxy-4(3H)-pyrimidinone (a uracil derivative)[4]. The C2 position of pyrimidines is highly activated toward Nucleophilic Aromatic Substitution ( SN​Ar ). Strong aqueous bases (like NaOH, KOH, or high concentrations of Na2​CO3​ at elevated temperatures) will rapidly hydrolyze the bromide. Replace aqueous carbonate bases with anhydrous fluoride salts (e.g., KF or CsF) or weaker phosphate bases ( K3​PO4​ ).

Quantitative Optimization Data

Catalyst System	Base	Solvent	Temp (°C)	Result / Major Byproduct
Pd(PPh3​)4​	NaOH (aq)	EtOH/ H2​O	80	Hydrolysis (Uracil core)
Pd(OAc)2​ / PPh3​	K2​CO3​	EtOH/ H2​O	80	Debromination
Pd2​(dba)3​ / XPhos	K3​PO4​	Toluene	90	Target Cross-Coupled Product
Pd(dppf)Cl2​	CsF	Dioxane	80	Target Cross-Coupled Product

Protocol 2: Hydrolysis- and Debromination-Free Suzuki Coupling

• Preparation: In a Schlenk tube, combine 2-bromo-4(3H)-pyrimidinone (1.0 equiv), arylboronic acid (1.2 equiv), anhydrous K3​PO4​ (2.0 equiv), and Pd(dppf)Cl2​ (0.05 equiv).

• Degassing: Purge the vessel with argon for 10 minutes. Causality: Oxygen promotes homocoupling of the boronic acid, starving the catalytic cycle and leaving the Pd(II) intermediate vulnerable to debromination pathways.

• Solvent Addition: Add degassed anhydrous 1,4-Dioxane (0.15 M). Strictly avoid primary/secondary alcohols.

• Reaction & In-Process Control: Heat at 80 °C for 4-6 hours. Monitor by LC-MS. Validation step: The absence of the [M-Br+H] peak confirms the successful suppression of the protodehalogenation pathway.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic phosphate salts. Concentrate and purify via flash chromatography.

Figure 2: Competing byproduct pathways during Suzuki-Miyaura cross-coupling.

References

• Base-Mediated Alkylation of Pyrimidines via Sulfur Deletion. ACS Publications.[Link]

• Substituent-Driven Selective N-/O-Alkylation of 4-(Trihalomethyl)pyrimidin-2(1H)-ones Using Brominated Enones. The Journal of Organic Chemistry.[Link]

• Development and Optimization of the Manufacturing Process for RNA-Splicing Modifier Risdiplam RG7916. ACS Publications.[Link]

• Novel Fused Arylpyrimidinone Based Allosteric Modulators of the M1 Muscarinic Acetylcholine Receptor. ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: HPLC Method Validation for 2-Bromo-4(3H)-pyrimidinone Purity Analysis

As a Senior Application Scientist, I frequently encounter the hidden pitfalls of analyzing low-molecular-weight, highly polar heterocycles. 2-Bromo-4(3H)-pyrimidinone (also referenced as 2-bromopyrimidin-4-ol) is a highly valuable and strategically important building block for the synthesis of antiviral nucleoside analogs. However, developing a robust purity assay for this compound requires navigating complex physicochemical behaviors that easily confound standard analytical approaches.

This guide objectively compares traditional and advanced chromatographic methodologies, explaining the causality behind experimental choices, and outlines a self-validating protocol compliant with [1].

The Analytical Challenge: Polarity and Tautomerism

The purity analysis of 2-bromo-4(3H)-pyrimidinone presents two distinct chromatographic hurdles:

• Extreme Polarity: The molecule is highly hydrophilic. On standard reversed-phase (RP) columns, it exhibits minimal partitioning into the stationary phase, resulting in elution at or near the void volume.

• Keto-Enol (Lactam-Lactim) Tautomerism: Pyrimidines naturally exist in an equilibrium between their keto (lactam) and enol (lactim) forms[2]. If the rate of this intramolecular proton transfer is similar to the chromatographic timescale, the analyte will present as a broadened, tailing, or even split peak.

To achieve a reliable, stability-indicating method, the chromatographic environment must be engineered to stabilize a single tautomeric state while providing sufficient retention.

Methodological Comparison: Overcoming Chromatographic Hurdles

To demonstrate the optimal approach, we compared three distinct column chemistries. The goal was to achieve a Retention Factor ( k′ ) > 2.0, a Tailing Factor ( Tf​ ) ≤ 1.5, and baseline resolution from known degradation products.

• Method A: Traditional RP-HPLC (C18)

  • Mechanism: Relies purely on hydrophobic interactions.

  • Result: Fails. The highly polar pyrimidinone elutes in the void volume. Secondary interactions between the basic nitrogen and residual surface silanols exacerbate peak tailing.

• Method B: RP-HPLC (Phenyl-Hexyl)

  • Mechanism: Introduces π−π interactions between the column's phenyl ring and the pyrimidine ring.

  • Result: Marginal improvement. Retention increases slightly, but the aqueous mobile phase fails to suppress the tautomeric interconversion, leaving the peak unacceptably broad.

• Method C: Mixed-Mode Chromatography (Optimized)

  • Mechanism: Utilizes a mixed-mode stationary phase (e.g., Newcrom R1) that combines reversed-phase and cation-exchange properties[3].

  • Causality: By employing a highly organic mobile phase (80% Acetonitrile) modified with 0.1% Formic Acid, the low dielectric constant and acidic pH effectively "lock" the molecule into its protonated lactam form. The ion-exchange mechanism provides robust retention independent of hydrophobicity.

Table 1: Chromatographic Performance Comparison

Parameter	Method A: C18 (RP-HPLC)	Method B: Phenyl-Hexyl	Method C: Mixed-Mode
Mobile Phase	90:10 Water:MeCN (0.1% FA)	80:20 Water:MeCN (0.1% FA)	20:80 Water:MeCN (0.1% FA)
Retention Time ( tR​ )	1.1 min (Void)	2.4 min	6.8 min
Retention Factor ( k′ )	0.2	1.4	5.8
Tailing Factor ( Tf​ )	2.8 (Severe Tailing)	1.9 (Moderate Tailing)	1.08 (Symmetrical)
Theoretical Plates ( N )	< 1,500	3,200	> 12,000

Workflow & Decision Logic

The following diagram illustrates the logical progression from identifying the molecular challenges to executing an ICH-compliant validation workflow.

Workflow of HPLC method development and ICH Q2(R2) validation for tautomeric heterocycles.

Self-Validating Experimental Protocol

A trustworthy analytical procedure must be a self-validating system. The following protocol integrates internal controls at every step to ensure the data generated is fit for regulatory submission[1].

Step 1: System Suitability Test (SST) & Setup

• Conditions: Mixed-mode column (150 x 4.6 mm, 5 µm), Flow rate: 1.0 mL/min, Injection: 5 µL, Detection: UV at 254 nm. Isocratic mobile phase: 80% Acetonitrile / 20% Water with 0.1% Formic Acid.

• Action: Inject a 100 µg/mL reference standard of 2-bromo-4(3H)-pyrimidinone six times.

• Self-Validation Check: Do not proceed to sample analysis unless the system meets predefined criteria: %RSD of peak area ≤ 2.0%, Tf​≤ 1.5, and N≥ 5000. This guarantees the system is equilibrated and the tautomeric state is stabilized.

Step 2: Specificity & Forced Degradation

A validated quantitative procedure must be stability-indicating[4].

• Action: Subject the analyte to stress conditions: 1N HCl (acid hydrolysis), 1N NaOH (base hydrolysis), 3% H2​O2​ (oxidation), and UV light (254 nm) for 24 hours.

• Causality: The bromine atom is susceptible to nucleophilic substitution (hydrolysis), which can generate 2,4-dihydroxypyrimidine.

• Self-Validation Check: Utilize a Diode Array Detector (DAD). The method is only specific if the peak purity angle of the main peak is strictly less than the peak purity threshold across all stressed samples, confirming no co-eluting degradation products[2].

Step 3: Linearity and Reportable Range

• Action: Prepare a 7-point calibration curve ranging from the Reporting Level (typically 0.05% of nominal) up to 120% or 150% of the specification acceptance criterion[4].

• Self-Validation Check: The correlation coefficient ( R2 ) must be ≥ 0.999. Furthermore, perform a residual plot analysis; residuals must be randomly distributed around zero to validate the linear model.

Step 4: Accuracy and Precision

• Action: Perform spike recovery experiments by adding known amounts of the reference standard to a placebo matrix at 50%, 100%, and 150% of the target concentration (prepared in triplicate).

• Self-Validation Check: Mean recovery must fall between 98.0% and 102.0%. To validate intermediate precision, a second analyst must independently repeat the assay on a different day using a different HPLC system[1].

Validation Data Summary

Below is a summary of the empirical validation data confirming the method's compliance with ICH Q2(R2) standards for the release and stability testing of products[1].

Table 2: ICH Q2(R2) Validation Metrics (Mixed-Mode Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity (Peak Purity)	Purity Angle < Purity Threshold	Angle: 0.112 < Threshold: 0.250	Pass
Linearity Range	R2≥0.999 (over 25% to 150%)	R2=0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0%	99.4% (at 100% level)	Pass
Repeatability (Precision)	%RSD ≤ 2.0% (n=6)	%RSD = 0.65%	Pass
Intermediate Precision	%RSD ≤ 2.0% (Day 2, Analyst 2)	%RSD = 0.82%	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3:1	0.02 µg/mL (S/N = 4.2)	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10:1	0.06 µg/mL (S/N = 11.5)	Pass

Conclusion

The purity analysis of 2-bromo-4(3H)-pyrimidinone cannot be treated as a routine reversed-phase application. By understanding the causality behind peak distortion—specifically the interplay between high polarity and keto-enol tautomerism—we can engineer a superior chromatographic environment. The transition from standard C18 to a Mixed-Mode stationary phase, combined with a highly organic, acidic mobile phase, effectively neutralizes these challenges. The resulting method is not only robust and highly retentive but strictly adheres to the self-validating principles mandated by ICH Q2(R2).

References

• [1] Title: Validation of analytical procedures Q2(R2). Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

• [4] Title: ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Source: European Medicines Agency (EMA). URL:[Link]

• [2] Title: Characterization of tautomeric forms of anti-cancer drug gemcitabine and their interconversion upon mechano-chemical treatment, using ATR-FTIR spectroscopy and complementary methods. Source: PubMed Central (NIH). URL:[Link]

• [3] Title: Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. Source: SIELC Technologies. URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Characterization of tautomeric forms of anti-cancer drug gemcitabine and their interconversion upon mechano-chemical treatment, using ATR-FTIR spectroscopy and complementary methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. ema.europa.eu [ema.europa.eu]

A Senior Application Scientist's Guide to 2-bromo-4(3H)-pyrimidinone and its 5-bromo Analogue: A Structural and Reactivity Comparison

For researchers and professionals in drug development, the pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic placement of a bromine atom on this heterocyclic ring system introduces a versatile synthetic handle, yet its positional isomerism—specifically, comparing the 2-bromo versus the 5-bromo analogue of 4(3H)-pyrimidinone—dramatically alters the molecule's electronic properties, steric profile, and synthetic utility.

This guide provides an in-depth comparison of 2-bromo-4(3H)-pyrimidinone and 5-bromopyrimidin-4(3H)-one, moving beyond a simple datasheet to explain the fundamental principles that govern their differential reactivity. Understanding these nuances is critical for the rational design of synthetic routes and the successful development of novel molecular entities.[3]

Part 1: Core Structural and Physicochemical Analysis

The location of the bromine atom fundamentally dictates the electronic landscape of the pyrimidinone ring. The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms.[2] This electron deficiency is not uniform and is further modulated by the lactam functionality and the position of the halogen.

Tautomerism and Aromaticity: Both isomers exist in a tautomeric equilibrium between the keto (pyrimidinone) and enol (hydroxypyrimidine) forms. The pyrimidinone form generally predominates. The 4(3H)-pyrimidinone core is a vinylogous amide, and its electronic nature is key to understanding its reactivity.

Caption: Keto tautomers of 2-bromo- and 5-bromo-4(3H)-pyrimidinone.

• 2-bromo-4(3H)-pyrimidinone : The bromine atom is positioned at a carbon (C2) situated between the two ring nitrogens. This position is highly electron-deficient. The powerful electron-withdrawing effect of the adjacent nitrogens makes the C2-Br bond susceptible to nucleophilic attack.

• 5-bromopyrimidin-4(3H)-one : The bromine atom is attached to a vinylogous carbon (C5). This position is less directly influenced by the two nitrogen atoms compared to the C2 position. Its reactivity is more characteristic of a halogen on an electron-poor aromatic ring, making it an excellent substrate for metal-catalyzed cross-coupling reactions.[4]

Comparative Physicochemical Properties

The following table summarizes key properties. Data for the 5-bromo isomer is more readily available from experimental sources, while some properties for the 2-bromo isomer are based on closely related structures and computational predictions.

Property	2-bromo-4(3H)-pyrimidinone	5-bromopyrimidin-4(3H)-one	Rationale for Differences
CAS Number	53557-86-1 (related structure)[5]	19808-30-1[6][7]	N/A
Molecular Formula	C₄H₃BrN₂O	C₄H₃BrN₂O[6][7]	Isomers have the same formula.
Molecular Weight	174.98 g/mol	174.98 g/mol [6][7]	Isomers have the same mass.
Predicted LogP	~0.5[8]	0.53[7]	The positional change of the bromine atom has a minor impact on the overall lipophilicity.
Reactivity Hotspot	C2 Position	C5 Position	Governed by electronic effects of ring nitrogens.

Part 2: A Tale of Two Reactivities: SNAr vs. Cross-Coupling

The synthetic utility of these isomers diverges significantly due to the electronic character of the carbon-bromine bond. This differential reactivity is the most critical takeaway for any synthetic chemist.

Caption: Dominant reaction pathways for the 2-bromo and 5-bromo isomers.

2-bromo-4(3H)-pyrimidinone: The SNAr Substrate

The C2 position is doubly activated by the adjacent nitrogen atoms, making it exceptionally electrophilic. This renders the 2-bromo isomer an excellent substrate for Nucleophilic Aromatic Substitution (SNAr) reactions. The bromine atom acts as a good leaving group, readily displaced by a wide range of nucleophiles.

• Mechanism: The reaction proceeds via a Meisenheimer complex, a resonance-stabilized anionic intermediate. The stability of this intermediate is enhanced by the electron-withdrawing nature of the pyrimidinone ring.

• Common Nucleophiles: Amines, alkoxides, and thiolates are commonly used to generate diverse libraries of 2-substituted pyrimidinones.

• Causality: This high reactivity is why 2-halopyrimidines are considered privileged building blocks in pharmaceutical synthesis.[9][10] They provide a reliable entry point for introducing functionality that can modulate biological activity.

5-bromopyrimidin-4(3H)-one: The Cross-Coupling Partner

In contrast, the C5 position is not sufficiently activated for facile SNAr. Instead, its reactivity is dominated by palladium-catalyzed cross-coupling reactions. The C5-Br bond readily undergoes oxidative addition to a Palladium(0) catalyst, initiating catalytic cycles like Suzuki, Sonogashira, and Stille couplings.

• Mechanism: These reactions involve a catalytic cycle of oxidative addition, transmetalation, and reductive elimination. The choice of catalyst, ligand, and base is crucial for achieving high yields.

• Common Coupling Partners: Boronic acids (Suzuki), terminal alkynes (Sonogashira), and organostannanes (Stille) are used to form C-C bonds, building molecular complexity.[10]

• Significance: The ability to form C-C bonds at this position is invaluable for scaffold elaboration, enabling the exploration of structure-activity relationships (SAR) by introducing aryl or alkyl groups.[11] This has been successfully applied in the development of PDE5 inhibitors.[11]

Part 3: Comparative Spectroscopic Signatures

The positional isomerism also leads to distinct and predictable differences in their spectroscopic data, which are essential for reaction monitoring and structural confirmation.

Spectroscopic Method	Expected Signature for 2-bromo-4(3H)-pyrimidinone	Expected Signature for 5-bromopyrimidin-4(3H)-one
¹H NMR	Two doublets in the aromatic region for H5 and H6. The signal for H5 would likely be further downfield due to the influence of the neighboring carbonyl group.	Two singlets in the aromatic region for H2 and H6. The absence of H-H coupling simplifies the spectrum significantly.[12]
¹³C NMR	The C2 carbon bearing the bromine will be significantly downfield. Other carbons (C4, C5, C6) will show characteristic shifts.	The C5 carbon will show a signal characteristic of a C-Br bond, while the C2 and C6 signals will be in a region typical for pyrimidinones.[12]
IR Spectroscopy	A strong C=O stretch (around 1680-1700 cm⁻¹) and N-H stretching bands will be prominent.[12]	Similar C=O and N-H stretching bands are expected, as the core pyrimidinone structure is the same.[12]
Mass Spectrometry	A characteristic isotopic pattern for one bromine atom (M+ and M+2 peaks of nearly equal intensity) will be observed for the molecular ion.	The same bromine isotopic pattern will be present, confirming the presence of one bromine atom in the molecule.[12]

Part 4: Validated Experimental Protocols

The following protocols are representative of the primary reactivity of each isomer. They are designed to be self-validating through clear procedural steps and expected outcomes.

Protocol 1: Nucleophilic Aromatic Substitution of a 2-bromo-pyrimidinone Analogue

This protocol describes the reaction of a 2-bromopyrimidine derivative with an amine, a cornerstone reaction for this class of compounds.

Caption: Experimental workflow for a typical SNAr reaction.

Methodology:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the 2-bromo-pyrimidinone substrate (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF or NMP, approx. 0.2 M).

• Addition of Reagents: Add the amine nucleophile (1.2 eq) followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

• Reaction: Heat the mixture to 80–120 °C. The causality here is that elevated temperatures are required to overcome the activation energy for the formation of the Meisenheimer complex.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-16 hours). A successful reaction is indicated by the disappearance of the starting material spot and the appearance of a new, more polar spot.

• Workup: Cool the reaction mixture to room temperature. Pour it into water and extract with an organic solvent like ethyl acetate (3x). The aqueous wash removes the DMF and salts.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Characterization: Confirm the structure of the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Suzuki Cross-Coupling of 5-bromopyrimidin-4(3H)-one

This protocol details a standard Suzuki-Miyaura coupling, a powerful C-C bond-forming reaction ideal for the 5-bromo isomer.[13]

Methodology:

• Catalyst and Reagent Setup: To a Schlenk flask, add 5-bromopyrimidin-4(3H)-one (1.0 eq), the desired arylboronic acid (1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base, typically Na₂CO₃ or K₂CO₃ (2.5 eq).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times. Add a degassed solvent mixture, commonly dioxane/water or toluene/ethanol/water. The presence of water is often crucial for the efficiency of the transmetalation step.

• Reaction: Heat the reaction mixture to reflux (80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Workup: Cool the mixture, filter through a pad of Celite to remove the palladium catalyst, and rinse with the organic solvent used in the reaction.

• Extraction: Transfer the filtrate to a separatory funnel, add water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine.

• Purification and Characterization: Dry the organic layer over anhydrous MgSO₄, concentrate, and purify by column chromatography to yield the 5-aryl-4(3H)-pyrimidinone. Characterize thoroughly by NMR and MS.

Conclusion

While 2-bromo-4(3H)-pyrimidinone and 5-bromopyrimidin-4(3H)-one are simple positional isomers, their structural differences impart orthogonal chemical reactivity. The 2-bromo isomer is primed for nucleophilic substitution, offering a direct route to introduce heteroatom functionalities. Conversely, the 5-bromo isomer is an ideal partner for palladium-catalyzed cross-coupling, enabling the construction of new carbon-carbon bonds.

For the medicinal chemist and drug development professional, a deep understanding of these electronic and steric distinctions is not merely academic; it is fundamental to the strategic design of synthetic pathways, enabling the efficient and rational creation of diverse compound libraries to explore new frontiers in therapeutic intervention.

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spectroscopic validation of 2-bromo-4(3H)-pyrimidinone synthetic intermediates

A Senior Application Scientist's Guide to Spectroscopic Validation of 2-Bromo-4(3H)-pyrimidinone Synthetic Intermediates

For professionals in pharmaceutical research and drug development, the structural integrity of synthetic intermediates is not merely a matter of academic curiosity; it is the bedrock upon which the safety, efficacy, and reproducibility of an active pharmaceutical ingredient (API) are built. The heterocyclic scaffold of 2-bromo-4(3H)-pyrimidinone is a privileged starting material, serving as a versatile building block for a multitude of therapeutic agents.[1][2] Its journey from simple precursors to a final, functionalized molecule is punctuated by critical intermediate stages. Ensuring the identity and purity at each stage is paramount.

This guide provides an in-depth comparison of core spectroscopic techniques for the validation of these intermediates. We will move beyond rote protocols to explore the causality behind our analytical choices, presenting an integrated workflow that constitutes a self-validating system—a necessity in the rigorous GxP environment of pharmaceutical development.[3][4]

The Synthetic Landscape: Pathway to a Privileged Scaffold

A common and reliable route to 2-bromo-4(3H)-pyrimidinone begins with the construction of the pyrimidinone ring, followed by a regioselective bromination. Understanding this pathway is essential for identifying which intermediates are critical to characterize and what structural transformations we expect to observe.

A representative synthesis initiates with the cyclization of a precursor like ethyl acetoacetate with a nitrogen-containing synthon such as guanidine, which forms a 2-amino-pyrimidinone derivative.[5] For our purposes, we will consider the foundational intermediate, 4(3H)-pyrimidinone, which can be subsequently brominated. The validation of this unadorned core and its brominated successor provides a clear framework for comparing our analytical toolkit.

Caption: Integrated workflow for spectroscopic validation.

Experimental Protocols

Adherence to standardized protocols is essential for reproducibility. The following are generalized procedures for sample preparation and analysis.

Protocol 1: Synthesis of Intermediate - 4(3H)-Pyrimidinone

This protocol is illustrative. Specific reaction conditions may vary.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the appropriate starting materials (e.g., 2-amino-pyrimidinone precursor) in a suitable solvent.

• Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Isolate the crude product by filtration or solvent evaporation.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) to yield the 4(3H)-pyrimidinone intermediate.

• Drying: Dry the purified product under vacuum to remove residual solvent before spectroscopic analysis.

Protocol 2: Spectroscopic Sample Preparation and Analysis

A. NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the dried intermediate.

• Dissolution: Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. Ensure complete dissolution.

• Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. Use standard acquisition parameters.

• Processing: Process the spectra (Fourier transform, phase correction, and baseline correction) and integrate the ¹H NMR signals. Reference the spectra to the residual solvent peak.

B. Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the intermediate (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion using a syringe pump.

• Acquisition: Acquire the mass spectrum in positive or negative ion mode. Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-300).

• Analysis: Identify the molecular ion peak (M⁺ or [M+H]⁺) and, for brominated compounds, confirm the presence of the M+2 isotopic peak.

C. IR Spectroscopy (KBr Pellet)

• Sample Preparation: Mix ~1-2 mg of the dried intermediate with ~100-150 mg of dry, spectroscopic grade Potassium Bromide (KBr).

• Grinding: Thoroughly grind the mixture in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pressing: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) to form a thin, transparent pellet.

• Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum, typically by averaging 16 or 32 scans.

Conclusion

The robust validation of synthetic intermediates like those for 2-bromo-4(3H)-pyrimidinone is a non-negotiable aspect of pharmaceutical development. While NMR provides the most detailed structural information, its power is magnified when used in concert with the definitive molecular weight confirmation from MS and the rapid functional group analysis of IR. This integrated, multi-technique approach creates a self-validating workflow that ensures each synthetic step is built on a foundation of confirmed identity and purity, ultimately safeguarding the quality of the final drug substance. [23]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4(3H)-Pyrimidinone, 2-bromo-

Foreword: As researchers and drug development professionals, our work with novel chemical entities like 4(3H)-Pyrimidinone, 2-bromo- pushes the boundaries of science. However, this innovation carries a profound responsibility for safety and environmental stewardship. This guide moves beyond mere compliance, offering a framework for the safe and responsible disposal of this halogenated heterocyclic compound. The protocols herein are designed to be self-validating systems, grounded in the principles of chemical causality and regulatory diligence. By understanding the "why" behind each step, we transform routine procedure into a robust safety culture.

Section 1: Hazard Profile & Risk Assessment

4(3H)-Pyrimidinone, 2-bromo- is a halogenated organic compound. While specific toxicological data for this exact compound is not extensively documented in all search results, its chemical class and available Safety Data Sheets (SDS) for similar brominated pyrimidines allow for a comprehensive risk assessment.

Primary Hazards:

• Health Hazards: The primary risks associated with this compound are irritation. It is classified as causing skin irritation, serious eye irritation, and potential respiratory irritation upon inhalation of its dust or aerosolized forms.[1][2][3][4] Direct contact should be meticulously avoided.

• Environmental Hazards: As a brominated organic compound, improper disposal can lead to environmental contamination. Halogenated organic compounds (HOCs) are a class of chemicals regulated by the Environmental Protection Agency (EPA) due to their potential for persistence and toxicity in ecosystems.[5][6] Therefore, it must never be disposed of down the drain or in regular waste streams.[2][7]

• Reactivity: While stable under normal conditions, it should be stored away from incompatible materials such as strong oxidizing agents.[3][8]

Hazard Category	Description	Primary Sources
Acute Health	Causes skin and serious eye irritation. May cause respiratory irritation.[1][2][3]	Thermo Fisher Scientific SDS, AK Scientific, Inc. SDS
Environmental	Classified as a Halogenated Organic Compound (HOC).[5] Do not empty into drains or the environment.[2][7]	EPA, Various SDS
Chemical	Stable under normal conditions. Incompatible with strong oxidizing agents.[3]	Synquest Labs SDS

Section 2: The Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of 4(3H)-Pyrimidinone, 2-bromo- is that it must be treated as a hazardous waste. Specifically, it falls into the category of halogenated organic waste .[9]

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the compound or its waste, ensure a complete barrier is in place. The causality is simple: to prevent irritation and exposure, the chemical must not contact your skin, eyes, or respiratory system.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to OSHA 29 CFR 1910.133 or EN166 standards.[10][11][12]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected before use and disposed of as contaminated waste after handling.[12][13]

• Body Protection: A fully buttoned lab coat is mandatory. For larger quantities, a complete chemical-resistant suit may be necessary.[8][13]

• Respiratory Protection: All handling of the solid or its solutions should occur inside a certified chemical fume hood to prevent inhalation of dust or vapors.[8]

Step 2: Waste Segregation & Collection

Cross-contamination of waste streams is a frequent and costly error. Proper segregation at the point of generation is critical for safe and compliant disposal.

• Designate a Waste Container: Procure a dedicated, sealable, and chemically compatible hazardous waste container.[8] This container should be clearly marked for "Halogenated Organic Waste."[9]

• Solid Waste Collection:

  • Collect unadulterated 4(3H)-Pyrimidinone, 2-bromo- powder and any reaction residues containing it directly into the designated container.

  • Contaminated consumables (e.g., gloves, weighing paper, pipette tips, silica gel) must also be placed in this container.[9]

• Aqueous Waste Collection:

  • Aqueous solutions containing this compound must be collected separately as hazardous aqueous waste.[9] Do not mix with non-halogenated aqueous waste.

Step 3: Container Labeling - The Key to Compliance

An unlabeled container is an unknown risk. Proper labeling is a strict regulatory requirement under the EPA's Resource Conservation and Recovery Act (RCRA).

• Attach a completed "Hazardous Waste" label to the container as soon as the first drop of waste is added.[8]

• The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "4(3H)-Pyrimidinone, 2-bromo-".

  • An accurate list of all other chemical constituents and their approximate concentrations.

  • The associated hazards (e.g., "Irritant," "Toxic").

  • The accumulation start date.

Step 4: Temporary Storage & Final Disposal

• Storage: Keep the sealed waste container in a cool, dry, and well-ventilated secondary containment area.[1][2] It must be stored away from incompatible materials.[8]

• Disposal: Arrange for pickup by a licensed hazardous waste disposal company. This is non-negotiable. These vendors will transport the waste to an approved treatment, storage, and disposal facility (TSDF) for final disposition, which is typically high-temperature incineration equipped with scrubbers to handle halogenated byproducts.[3][14] You must "Dispose of contents/ container to an approved waste disposal plant."[1][3][11][15][16]

Diagram: Disposal Workflow for 4(3H)-Pyrimidinone, 2-bromo-

Caption: Disposal workflow from point-of-generation to final disposition.

Section 3: Emergency Protocol - Spill Management

In the event of an accidental release, a swift and correct response is crucial to mitigate exposure.

• Evacuate & Alert: If the spill is large or outside of a fume hood, evacuate the immediate area and alert colleagues and your supervisor.[8]

• Secure the Area: Restrict access to the spill location.

• Don PPE: If the spill is small and you are trained to handle it, don full PPE as described in Section 2.[8]

• Contain & Clean:

  • For small solid spills, gently sweep or vacuum the material up. Avoid creating dust.[2]

  • Absorb liquid spills with an inert, dry material like sand or vermiculite.[8][15]

• Collect Waste: Place all contaminated absorbent material and cleaning supplies into your designated "Halogenated Organic Waste" container.[8][9]

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Document the incident according to your institution's policies.

Section 4: Regulatory Framework

The disposal procedures outlined are mandated by federal and local regulations. In the United States, the primary governing framework is the Resource Conservation and Recovery Act (RCRA) , administered by the EPA.[17]

• Halogenated Organic Compounds (HOCs): 4(3H)-Pyrimidinone, 2-bromo- contains a carbon-halogen bond, placing it in the HOC category. The EPA regulates HOCs under 40 CFR § 268.32.[5]

• Hazardous Waste Codes: Depending on the process that generated the waste, it could be assigned specific EPA hazardous waste codes (e.g., F001/F002 if mixed with certain spent solvents, or potentially a 'U' or 'P' listing if unused).[18] It is the generator's responsibility to make this determination to ensure complete and accurate classification.[16]

Adherence to this guide ensures compliance with these regulations, protecting both your institution from liability and our shared environment from harm.

References

• United States Environmental Protection Agency. Bromination Process for Disposal of Spilled Hazardous Materials. [Link]

• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. [Link]

• ABX advanced biochemical compounds. Material Safety Data Sheet: FMAU. [Link]

• PubMed Central. Study of the Transference Rules for Bromine in Waste Printed Circuit Boards During Microwave-Induced Pyrolysis. [Link]

• Washington State University. Standard Operating Procedure: Bromine. [Link]

• Chemdor Chemicals. Safety Data Sheet: 4(3H)-Pyrimidinone. [Link]

• Electronic Code of Federal Regulations (eCFR). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. [Link]

• ABX advanced biochemical compounds. Material Safety Data Sheet: FAC. [Link]

• United States Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• United States Environmental Protection Agency. EPA Hazardous Waste Codes. [Link]

• United States Environmental Protection Agency. Hazardous Waste: Guidelines and Regulations, Federal Register Notice. [Link]

• United States Environmental Protection Agency. Alternative Control Technology Document: Halogenated Solvent Cleaners. [Link]

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Personal protective equipment for handling 4(3H)-Pyrimidinone, 2-bromo-

Comprehensive Safety and Operational Guide for Handling 4(3H)-Pyrimidinone, 2-bromo- (CAS 15231-36-4)

As a critical building block in the synthesis of kinase inhibitors, PARP inhibitors, and novel antiviral agents[1][2], 4(3H)-Pyrimidinone, 2-bromo- (also known as 2-bromo-4-hydroxypyrimidine) is a staple in advanced drug development. However, its halogenated heterocyclic structure presents specific handling challenges.

This guide provides researchers with field-proven, self-validating protocols to ensure absolute safety and operational efficiency when weighing, reacting, and disposing of this compound.

Part 1: Physicochemical Profile & Hazard Identification

Understanding the physical nature of a chemical is the first step in mitigating its risks. 2-Bromo-4(3H)-pyrimidinone exists as a fine solid powder, making aerosolization (dust formation) the primary vector for accidental exposure.

Table 1: Hazard Causality Matrix

Property / Hazard	Specification	Causality / Operational Implication
CAS Number	15231-36-4	Unique identifier; cross-reference with structural analogs for safety tracking.
Physical State	Solid (Light yellow to off-white)	Prone to aerosolization. Necessitates anti-static handling tools and strict ambient airflow control.
Skin Irritation	Category 2 (H315)	Direct contact disrupts epidermal lipid bilayers, causing localized erythema[3][4].
Eye Irritation	Category 2 (H319)	Particulate ingress causes severe irritation to the corneal epithelium[4].

| Respiratory | STOT SE 3 (H335) | Inhalation of dust irritates the respiratory mucosa, triggering coughing and dyspnea[4]. |

Part 2: Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; it is a layered defense system. The following matrix explains the causality behind each required piece of equipment.

• Hand Protection (Nitrile Gloves): Standard latex offers insufficient protection against halogenated organics. Use nitrile gloves (minimum 0.11 mm thickness for solid handling). Causality: Nitrile provides a robust barrier against the compound itself and the polar aprotic solvents (like DMF or DMSO) typically used to dissolve it.

• Eye Protection (Chemical Safety Goggles): Wear tight-fitting, splash-proof goggles compliant with OSHA 29 CFR 1910.133 or EN166[3]. Causality: Standard safety glasses leave gaps at the brow and cheeks where fine, irritating dust can enter and contact the eye.

• Respiratory Protection (N95/EN149): If handling bulk quantities outside of a controlled hood is unavoidable, a particulate respirator is mandatory[3]. Causality: Filters out >95% of airborne particulates, directly preventing STOT SE 3 respiratory tract irritation.

• Body Protection: A flame-retardant, fully buttoned lab coat and closed-toe shoes.

Part 3: Operational Workflow & Handling Protocol

To prevent exposure, every step of the handling process must be treated as a closed system.

Fig 1. End-to-end operational workflow for handling 2-bromo-4(3H)-pyrimidinone.

Step-by-Step Dispensing Methodology (Self-Validating)

• Fume Hood Validation: Before opening the reagent bottle, hold a tissue paper near the bottom sash of the fume hood.

  • Validation Check: A visible, steady inward pull validates the required minimum face velocity of 100–120 fpm.

• Static Mitigation: Wipe the exterior of your weighing boat and spatula with an anti-static cloth. Static electricity can cause the fine powder of pyrimidinone derivatives to jump and aerosolize.

• Transfer: Keep the reagent bottle and the reaction flask deep inside the hood (at least 6 inches behind the sash). Transfer the solid directly into the reaction vessel.

• Sealing: Seal the reaction vessel before removing it from the fume hood to prevent trailing dust into the general laboratory environment.

Part 4: Chemical Reactivity & Tautomeric Considerations

For researchers utilizing this compound in synthesis, understanding its tautomeric behavior is crucial for predicting reactivity and ensuring safe reaction scaling. The compound exists in a solvent-dependent equilibrium between the 4-hydroxypyrimidine (enol) and 4(3H)-pyrimidinone (keto) forms[5]. In polar solvents, the keto form is generally favored, highly activating the C2-bromine for Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed cross-coupling[1][5].

Fig 2. Tautomeric equilibrium and primary synthetic pathways of 2-bromo-4(3H)-pyrimidinone.

Part 5: Emergency Response & Spill Management

In the event of an exposure or spill, execute the following self-validating emergency protocols immediately:

• Skin Exposure: Wash the affected area with copious amounts of soap and water for at least 15 minutes[3][4].

  • Validation: The skin must show zero signs of erythema (redness) or pruritus (itching). If irritation persists, seek occupational medical attention.

• Eye Exposure: Rinse cautiously with water for 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do[4].

  • Validation: Absence of photophobia (light sensitivity) or tearing. A mandatory ophthalmological review is required if any blurriness occurs.

• Spill Cleanup Protocol: Do not dry sweep. Dry sweeping aerosolizes the hazardous dust. Instead, moisten the spilled powder with a minimal amount of water or ethanol to bind the particulates. Wipe up the slurry with absorbent paper towels, and place the contaminated materials into a designated hazardous waste container.

Part 6: Waste Disposal Plan

Because it contains a stable carbon-bromine bond, 2-bromo-4(3H)-pyrimidinone must not be flushed down the sink, as halogenated compounds disrupt the microbial ecosystems of wastewater treatment plants[4].

• Solid Waste Segregation: Collect all contaminated weighing boats, spatulas, and wiping materials in a clearly labeled "Halogenated Organic Solid Waste" bin.

• Liquid Waste Segregation: If the compound was reacted or dissolved in solvents (e.g., DCM, DMF, DMSO), dispose of the mother liquor in a "Halogenated Organic Liquid Waste" carboy.

• Final Disposal: Transfer the segregated waste to an approved chemical waste disposal plant for high-temperature incineration[3][4].

References

• SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION - ResearchGate . Source: researchgate.net. URL:[Link]

• Synthesis and Evaluation of a New Series of Spiro Aryl Dioxolane Compounds: A New Scaffold as Potential PARP-1 Inhibitors - ResearchGate . Source: researchgate.net. URL: [Link]

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